4-Hydroxypyrene-1,2,3-trisulfonic acid

• CAS: 112803-18-6

Core Science & Biosynthesis

The Photophysics and Application of 4-Hydroxypyrene-1,2,3-trisulfonic Acid (HPTS): A Technical Guide to pH-Dependent Fluorescence and Excited-State Proton Transfer

Executive Summary

4-Hydroxypyrene-1,2,3-trisulfonic acid (universally known by its standard IUPAC designation 8-hydroxypyrene-1,3,6-trisulfonic acid, HPTS , or pyranine ) is a premier water-soluble, cell-impermeant fluorophore[1][2]. For decades, it has served as the gold standard for quantifying intracellular and intra-organelle pH[3][4]. However, the utility of HPTS extends far beyond simple ground-state acid-base titrations; its unique photophysical properties make it a vital model system for studying ultrafast solvent dynamics and Excited-State Proton Transfer (ESPT) [5][6].

This technical guide deconstructs the mechanistic causality behind the pH-dependent fluorescence of HPTS, detailing the sub-picosecond solvent reorganizations that drive ESPT, and provides a rigorously self-validating protocol for its application in quantitative ratiometric pH imaging.

Photophysical Fundamentals: The ESPT Mechanism

The dual utility of HPTS as both a ground-state pH indicator and an excited-state probe is rooted in the massive shift of its acid dissociation constant ( pKa​ ) upon photoexcitation.

In its electronic ground state, the protonated form of HPTS (ROH) is a weak acid with a pKa​ of ~7.4[6]. However, upon photoexcitation at ~400 nm, an electron is promoted from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO). This transition induces a profound intramolecular charge transfer, shifting electron density from the hydroxyl oxygen to the electron-withdrawing sulfonate-substituted pyrene ring. This redistribution drastically reduces the electron shielding around the hydroxyl proton, weakening the O-H bond and causing the excited-state pKa​ ( pKa∗​ ) to plummet to ~0.4[5][6].

This immense thermodynamic driving force triggers ESPT. The excited protonated species (ROH) rapidly donates a proton to the surrounding hydrogen-bonded water network, converting into the excited deprotonated species (RO-), which subsequently emits strongly at ~510 nm[6].

Jablonski-style kinetic pathway of HPTS excited-state proton transfer (ESPT).

Mechanistic Causality: Solvation Dynamics and Proton Transfer

ESPT is not instantaneous; it is strictly gated by the reorganization of the photoacid's solvation environment[5]. Time-resolved optical pump THz probe (OPTP) spectroscopy and femtosecond stimulated Raman spectroscopy (FSRS) have elucidated the exact sequence of events that facilitate this transfer[5][7].

Before the proton can diffuse into the bulk solvent via a Grotthuss-like mechanism, the hydrogen bond distance between the pyranine hydroxyl group and the primary acceptor water molecule must decrease. This is facilitated by low-frequency coherent skeletal motions, specifically pyrene ring wagging and out-of-plane motions, which physically push the proton toward the solvent[7].

Table 1: Kinetic Time Constants of HPTS ESPT in Water

Kinetic Phase	Time Constant	Mechanistic Causality
Solvation Dynamics	~0.3 - 0.4 ps	Initial solvent reorganization; shortening of the pyranine-H₂O hydrogen bond distance to facilitate proton transfer[5].
Skeletal Activation	~1 - 3 ps	Low-frequency coherent skeletal motions (e.g., ring wagging) gate the proton transfer[7].
ESPT to Bulk Solvent	~87 - 110 ps	Proton diffuses into the bulk water, forming a solvent-separated ion pair and enabling RO-* emission[6][8].
Thermalization	> 120 ps	Dissipation of excess vibrational energy from the photoexcited chromophore into the surrounding solvent[5].

Principles of Ratiometric pH Sensing

While ESPT governs the excited state, the practical application of HPTS as a pH sensor relies on its ground-state equilibrium. At physiological pH (pH 5.5 to 8.5), HPTS exists as a mixture of ROH and RO-[6].

Because of the rapid ESPT process, excitation of either the ROH state (optimally at ~405 nm) or the RO- state (optimally at ~450 nm) results in fluorescence emission almost exclusively from the RO-* state at ~510 nm[3][6]. Therefore, the ratio of emission intensity at 510 nm when excited at 450 nm versus 405 nm ( I450​/I405​ ) directly correlates with the ground-state RO-/ROH ratio, governed by the Henderson-Hasselbalch equation[2][3].

The Causality of Ratiometric Self-Validation: Single-wavelength fluorescence intensity ( I ) is confounded by variations in probe concentration, liposome volume, optical path length, and photobleaching. By taking the ratio of emission intensities at two excitation wavelengths ( I450​/I405​ ), the concentration and path-length variables mathematically cancel out. This creates a self-validating system where the readout is strictly dependent on the proton concentration, making it highly accurate for dynamic intra-organelle measurements[2][3].

Experimental Protocol: Ratiometric Measurement of Intra-Liposomal pH

To leverage HPTS for measuring pH gradients across lipid bilayers, researchers must employ a rigorous workflow that isolates the internal aqueous core signal from the external environment[1].

Self-validating experimental workflow for ratiometric intra-liposomal pH measurement.

Step-by-Step Methodology

Phase 1: Encapsulation

• Prepare a lipid film (e.g., POPC/Cholesterol) in a round-bottom flask via rotary evaporation.

• Hydrate the film with an internal buffer containing 2 mM HPTS, 100 mM KCl, and 20 mM HEPES (pH 7.4).

  • Causality: HPTS is highly water-soluble and bears three negative charges (sulfonates), rendering it strictly cell-impermeant. This ensures it remains trapped in the aqueous core rather than partitioning into the hydrophobic lipid bilayer[1][2].

• Subject the suspension to 10 freeze-thaw cycles and extrude through a 100 nm polycarbonate membrane to form large unilamellar vesicles (LUVs).

Phase 2: Purification & Self-Validation 4. Pass the LUVs through a Sephadex G-50 Size Exclusion Chromatography (SEC) column equilibrated with an iso-osmotic external buffer (e.g., 100 mM NaCl, 20 mM HEPES, pH 7.4, lacking HPTS). 5. Validation Step: Measure the baseline fluorescence of the eluate. A high baseline indicates incomplete removal of free dye, which will fatally skew the ratiometric readout by blending external and internal pH signals.

Phase 3: In Situ Calibration 6. Aliquot the purified liposomes into a series of buffers with known pH values ranging from 5.0 to 8.0. 7. Add 0.1% Triton X-100 to lyse the liposomes, exposing the HPTS to the defined external pH. 8. Measure the emission at 510 nm using dual excitation at 405 nm and 450 nm. Plot the I450​/I405​ ratio against pH to generate a standard curve.

• Causality: The pKa​ of HPTS is highly sensitive to ionic strength and local dielectric constants. In situ calibration in the exact experimental buffer is mandatory to prevent systematic measurement errors[4].

Phase 4: Real-Time pH Monitoring 9. Place intact HPTS-loaded liposomes in a fluorometer cuvette under constant stirring. 10. Rapidly alternate excitation between 405 nm and 450 nm, continuously recording emission at 510 nm. 11. Introduce a pH perturbation (e.g., adding HCl to the external buffer followed by nigericin, a K⁺/H⁺ antiporter, to equilibrate the gradient). 12. Map the real-time I450​/I405​ ratios to the standard curve to quantify the absolute intra-liposomal pH dynamics[1][3].

Conclusion

The utility of 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) bridges the gap between fundamental physical chemistry and applied biological research. By understanding the sub-picosecond solvent reorganizations that drive its Excited-State Proton Transfer, researchers can better appreciate the photophysical origins of its fluorescence. When coupled with rigorous, self-validating ratiometric protocols, HPTS remains an unparalleled tool for probing compartmentalized pH dynamics in liposomal formulations, endosomal pathways, and complex cellular architectures.

Sources

• 1. Endocytosis and intracellular fate of liposomes using pyranine as a probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Quantitative measurement of intraorganelle pH in the endosomal-lysosomal pathway in neurons by using ratiometric imaging with pyranine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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4-Hydroxypyrene-1,2,3-trisulfonic acid CAS number and molecular weight

An In-Depth Technical Guide to 4-Hydroxypyrene-1,2,3-trisulfonic Acid (HPTS): Physicochemical Profiling, Ratiometric pH Sensing, and Assay Methodologies

Executive Summary

In the landscape of fluorescent probes used for biophysical characterization and drug development, 4-Hydroxypyrene-1,2,3-trisulfonic acid occupies a foundational role. Often encountered in literature under its alternative IUPAC nomenclature, 8-Hydroxypyrene-1,3,6-trisulfonic acid , or its common names HPTS and Pyranine , this molecule is a highly water-soluble, membrane-impermeant fluorescent chemosensor.

The dual nomenclature stems entirely from the starting position of the pyrene ring numbering during IUPAC translation; structurally and functionally, they are the exact same molecular entity. As a Senior Application Scientist, I frequently see researchers default to single-wavelength dyes without understanding the optical artifacts they introduce. HPTS bypasses these limitations by enabling ratiometric pH sensing and bimolecular quenching assays , providing self-validating data that is critical for rigorous drug delivery and intracellular profiling.

Part 1: Molecular Identity & Physicochemical Profiling

Understanding the physical state of the probe is the first step in experimental design. HPTS is commercially available in two primary forms: the free acid and the trisodium salt. The three sulfonic acid groups ( −SO3−​ ) render the molecule extremely hydrophilic, ensuring it remains strictly compartmentalized in aqueous environments without partitioning into lipid bilayers. The single hydroxyl group ( −OH ) acts as the pH-sensitive moiety, undergoing deprotonation at physiological pH.

Table 1: Physicochemical Properties of HPTS Variants

Property	Free Acid Form	Trisodium Salt Form (HPTS / Pyranine)
IUPAC Nomenclature	4-Hydroxypyrene-1,2,3-trisulfonic acid	Trisodium 8-hydroxypyrene-1,3,6-trisulfonate
CAS Number	112803-18-6	6358-69-6
Molecular Weight	458.42 g/mol	524.39 g/mol
Molecular Formula	C₁₆H₁₀O₁₀S₃	C₁₆H₇Na₃O₁₀S₃
pKa	~7.3	~7.3
Excitation Wavelengths	405 nm (Protonated), 460 nm (Deprotonated)	405 nm (Protonated), 460 nm (Deprotonated)
Emission Wavelength	510 nm	510 nm
Isosbestic Point	413 nm	413 nm

Data supported by [1] and [2].

Part 2: Mechanistic Principles of Ratiometric pH Sensing

The core utility of HPTS lies in its Excited-State Proton Transfer (ESPT) . When the hydroxyl group is protonated (PyOH), the molecule exhibits an excitation maximum at 405 nm. When deprotonated (PyO⁻), the excitation maximum shifts to 460 nm. Regardless of which state is excited, the molecule rapidly undergoes ESPT and emits fluorescence at a single wavelength of 510 nm.

The Causality of Ratiometric Validation: Relying on a single excitation/emission pair (e.g., Carboxyfluorescein) is fundamentally flawed for precise pH mapping because the signal intensity is confounded by dye concentration, optical path length, and photobleaching. By calculating the ratio of emission at 510 nm after sequential excitation at 460 nm and 405 nm ( I460​/I405​ ), these variables mathematically cancel out. This creates a self-validating system where the output is strictly dependent on the protonation state, and thus the pH, of the microenvironment [3].

Ratiometric pH sensing mechanism of HPTS via Excited-State Proton Transfer.

Part 3: Experimental Methodologies & Assay Design

Protocol 1: Ratiometric Measurement of Intracellular pH (pHi)

Because HPTS is highly charged and membrane-impermeant, it must be introduced into cells via disruptive techniques (e.g., electroporation or microinjection) or encapsulated in liposomes that fuse with the target cell.

Step-by-Step Methodology:

• Loading: Electroporate target cells in a buffer containing 2-5 mM HPTS.

• Washing: Wash cells extensively with PBS to remove extracellular HPTS. The impermeability of HPTS ensures that once inside, it does not leak out, providing a stable intracellular pool.

• Calibration (The Self-Validating Step): Generate an in situ calibration curve using Nigericin (a K⁺/H⁺ ionophore) in high-potassium buffers of known pH (ranging from 6.0 to 8.0). Nigericin equilibrates intracellular and extracellular pH.

• Measurement: Excite the sample sequentially at 405 nm and 460 nm, capturing emission at 510 nm.

• Analysis: Map the I460​/I405​ ratio of your experimental sample against the Nigericin calibration curve to determine absolute pHi.

Protocol 2: The HPTS/DPX Liposome Leakage Assay

In drug delivery development, verifying the stability of lipid nanoparticles (LNPs) or liposomes is critical. The HPTS/DPX assay is the gold standard for measuring membrane lysis or content leakage [4].

The Causality of Probe Selection: Why use HPTS/DPX instead of self-quenching dyes like Carboxyfluorescein (CF)? CF is highly sensitive to pH changes and can be artifactually quenched by metal ions or drug payloads. HPTS, however, possesses an isosbestic point at 413 nm . When excited at 413 nm, HPTS fluorescence is completely independent of pH. By co-encapsulating HPTS with the cationic quencher DPX (p-xylene-bis-pyridinium bromide), we create a bimolecular quenching system.

Step-by-Step Methodology:

• Hydration & Co-encapsulation: Hydrate the lipid film with a buffer containing 35 mM HPTS and 50 mM DPX. At these concentrations, HPTS fluorescence is heavily quenched by DPX via collisional quenching.

• Extrusion: Extrude the suspension through polycarbonate membranes to form Large Unilamellar Vesicles (LUVs).

• Purification: Pass the LUVs through a Sephadex G-75 size-exclusion column to remove unencapsulated HPTS and DPX. The baseline fluorescence of the purified liposomes should be near zero.

• Stimulus Addition: Introduce the membrane-active drug, peptide, or lytic agent.

• Measurement: Excite the sample at 413 nm (isosbestic point) and monitor emission at 510 nm.

• Validation: As the liposome lyses, HPTS and DPX are released into the bulk buffer. The massive dilution separates the fluorophore from the quencher, resulting in a dramatic spike in fluorescence. Add 0.1% Triton X-100 at the end of the assay to lyse all remaining liposomes, establishing the 100% leakage maximum (internal control).

Step-by-step workflow of the HPTS/DPX liposome leakage assay.

References

• PubChem Compound Summary for CID 18463992 (4-Hydroxypyrene-1,2,3-trisulfonic acid) . National Center for Biotechnology Information. URL:[Link]

• PubChem Compound Summary for CID 20065585 (Trisodium hydroxypyrenetrisulfonate / Pyranine) . National Center for Biotechnology Information. URL:[Link]

• Pyranine (HPTS) - Chemical Properties and Applications . Wikipedia, The Free Encyclopedia. URL: [Link]

• Palladium responsive liposomes for triggered release of aqueous contents . PubMed Central (PMC), National Institutes of Health. URL:[Link]

Solvation Dynamics and Solubility Profile of 4-Hydroxypyrene-1,2,3-trisulfonic Acid: A Technical Guide for Fluorescence Assays

As a Senior Application Scientist, I frequently encounter assay failures that stem from a fundamental misunderstanding of fluorophore solvation. 4-Hydroxypyrene-1,2,3-trisulfonic acid —more commonly referred to in literature and commerce by its alternative numbering as 8-hydroxypyrene-1,3,6-trisulfonic acid (HPTS) , Pyranine , or Solvent Green 7 —is a classic example[1],[2].

When working with HPTS, solvation is not merely a physical prerequisite for getting a powder into a liquid; it is the fundamental driver of the molecule's photophysics. This guide dissects the solubility profile of HPTS across different solvents and explains the mechanistic causality behind solvent selection for ratiometric pH sensing.

Mechanistic Causality: Why Solvation Dictates Photophysics

HPTS is a highly hydrophilic, cell-impermeable fluorescent pH probe with a pKa of approximately 7.3 in aqueous buffers[2]. Its utility as a ground-state pH indicator relies entirely on a phenomenon known as Excited-State Proton Transfer (ESPT) [3].

When HPTS is excited, the transition energy between its protonated state (ROH) and deprotonated state (RO⁻) changes. For HPTS to function as a pH sensor, it must be surrounded by a solvent that acts as a competent proton acceptor[3].

• In Aqueous Solvents: Water molecules form a hydration layer that readily accepts the dissociated proton. This facilitates rapid ESPT, allowing the probe to emit at ~510 nm[4].

• In Organic Solvents (e.g., Methanol): Methanol is a poor proton acceptor. Even though HPTS is highly soluble in methanol, the ESPT process is blocked. The molecule undergoes exponential radiative decay directly from the ROH* state, emitting at ~445 nm instead of 510 nm[3],[4].

Therefore, choosing the wrong solvent—or failing to account for the solvent microenvironment in mixed systems—will completely abrogate the ratiometric sensing capabilities of the dye.

Fig 1: Solvent-dependent Excited-State Proton Transfer (ESPT) pathway of HPTS.

Quantitative Solubility Profile

HPTS is supplied as a trisodium salt (MW: 524.4 Da), making it exceptionally soluble in highly polar solvents[1],[2]. Below is the field-verified solubility data across common laboratory solvents.

Solvent	Solubility Limit	Application Notes & Mechanistic Impact
Water	300 mg/mL (300 g/L)[5]	Optimal. Fully supports ESPT. Standard for liposomal and intracellular pH sensing[5],[3].
Methanol	100 mg/mL (0.1 g/mL)[5]	Yields a clear solution, but acts as a poor proton acceptor. ESPT is blocked, altering emission spectra[5],[3].
DMSO	15 mg/mL[1]	Preferred for Stock. Excellent for preparing stable, non-aqueous stock solutions prior to buffer dilution[1].
PBS (pH 7.2)	10 mg/mL[1]	Standard working solvent for live-cell assays and physiological calibrations[1].
DMF	1 mg/mL[1]	Poor solubility. Not recommended for primary stock preparation due to precipitation risks[1].

Experimental Workflow: Self-Validating Preparation Protocol

To ensure scientific integrity, the preparation of HPTS must be treated as a self-validating system. The following protocol guarantees that the dye is not only dissolved but remains photophysically active.

Step 1: Stock Solution Preparation

• Weighing: Under low-light conditions (to prevent photobleaching), weigh the required amount of HPTS powder[6].

• Primary Solvation: Dissolve the powder in anhydrous DMSO to a concentration of 10 mg/mL (well within the 15 mg/mL limit)[1].

  • Causality Note: While water offers superior absolute solubility (300 mg/mL)[5], DMSO is strongly preferred for long-term storage at -20°C[6]. Aqueous stocks are susceptible to hydrolytic degradation and microbial contamination over time, which can introduce background fluorescence.

Step 2: Working Solution Formulation

• Dilution: Dilute the DMSO stock into PBS (pH 7.2) [1] or your target physiological buffer to achieve a final working concentration of 10–50 µM.

• Delivery Consideration: Because HPTS is highly membrane-impermeant due to its three negatively charged sulfonic acid groups, it cannot passively diffuse into cells[2]. It must be encapsulated into liposomes, introduced via microinjection, or loaded via purinergic receptors[7],[3].

Step 3: Fluorometric Calibration & Validation

A properly solvated HPTS solution must dynamically respond to pH changes.

• Titration: Prepare three aliquots of the working solution adjusted to pH 5.0, 7.0, and 9.0.

• Measurement: Excite the solutions at 403 nm and 450 nm, and monitor the emission at 510 nm[1].

• Validation Check: As the pH increases from 5 to 9, the emission intensity following 403 nm excitation should decrease, while the intensity following 450 nm excitation should increase[1]. If this ratiometric shift (I450/I403) is absent, the ESPT pathway is failing—likely due to solvent contamination (e.g., residual organic solvents blocking proton transfer) or severe buffer ionic strength issues[3].

Fig 2: Standard experimental workflow for HPTS preparation and fluorometric validation.

References

• ChemBK. "8-HYDROXYPYRENE-1,3,6-TRISULFONIC ACID, TRISODIUM SALT - Physico-chemical Properties & Solubility". ChemBK.[Link]

• Bionity. "Pyranine - Properties and Applications". Bionity. [Link]

• Accounts of Chemical Research. "The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe". ACS Publications.[Link]

• National Institutes of Health (NIH). "The Dual Use of the Pyranine (HPTS) Fluorescent Probe". PMC.[Link]

Sources

• 1. 8-Hydroxypyrene-1,3,6-trisulfonic Acid (sodium salt) | CAS 6358-69-6 | Cayman Chemical | Biomol.com [biomol.com]
• 2. 8-Hydroxypyrene-1,3,6-trisulfonic acid trisodium salt (CAS 6358-69-6) | Abcam [abcam.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. HPTS - CAS-Number 6358-69-6 - Order from Chemodex [chemodex.com]
• 7. Pyranine [bionity.com]

Protocols & Analytical Methods

Application Note & Protocol: High-Fidelity Intracellular pH Measurement Using HPTS (Pyranine)

Authored by: Gemini, Senior Application Scientist

Abstract

Intracellular pH (pHi) is a critical regulator of numerous cellular processes, including enzyme activity, cell proliferation, apoptosis, and ion transport. Dysregulation of pHi is implicated in various pathological conditions, notably cancer and neurodegenerative diseases. This document provides a comprehensive guide for the ratiometric measurement of pHi in live cells using the fluorescent indicator 8-Hydroxypyrene-1,3,6-trisulfonic acid, also known as Pyranine (HPTS). We delve into the underlying principles of ratiometric fluorescence, provide a detailed, field-tested protocol for cell loading, dye calibration, and data acquisition, and offer expert insights into potential challenges and data interpretation.

Introduction: The Significance of Intracellular pH

The pH of the cytosol is tightly maintained within a narrow range (typically 7.2-7.4) in healthy cells, a state of equilibrium essential for normal physiological function. Even minor deviations from this range can have profound consequences. For instance, many cancer cells exhibit a "Warburg effect," characterized by increased glycolysis and a reversed pH gradient (acidic extracellularly, alkaline intracellularly), which facilitates tumor growth and metastasis. Therefore, the accurate measurement of pHi is a powerful tool in fundamental cell biology and for the development of novel therapeutic strategies.

The Probe: HPTS (Pyranine) as a Superior Ratiometric Indicator

HPTS is a highly water-soluble, membrane-impermeable fluorescent dye that is well-suited for measuring pHi. Its key advantage lies in its dual-excitation, ratiometric properties.

Mechanism of Ratiometric pH Sensing:

The fluorescence emission of HPTS is dependent on its protonation state. The dye exists in two forms: a protonated form that absorbs light maximally at ~405 nm and a deprotonated (anionic) form that absorbs maximally at ~450 nm. Both forms, however, emit fluorescence at the same wavelength (~510 nm).

The ratio of the fluorescence intensity emitted upon excitation at these two wavelengths (F450/F405) is directly proportional to the pH of the surrounding medium, within a certain range. This ratiometric approach provides a robust measurement that is largely independent of confounding variables such as dye concentration, photobleaching, and cell path length, which can plague single-wavelength indicators.

The pKa of HPTS is approximately 7.2-7.3 in aqueous solutions, making it ideally suited for monitoring physiological pHi.[1][2][3] It is important to note that the intracellular environment can slightly alter the pKa, with values reported between 7.5 and 7.8 in the cytosol of some cells.[1] This underscores the necessity of in-situ calibration for precise pHi quantification. The dye is also highly water-soluble and possesses a high quantum yield, contributing to its excellent performance.[4][5]

Table 1: Key Properties of HPTS (Pyranine)

Property	Value	Source
pKa (aqueous)	~7.2-7.3	[1][2][3]
pKa (intracellular)	~7.5-7.8 (cell-dependent)	[1]
Excitation Maxima	~405 nm (protonated), ~450 nm (deprotonated)	[3]
Emission Maximum	~510 nm	[3][6]
Form	Trisodium salt	[3]
Solubility	High in water	[5][6]

Experimental Design & Protocol

This protocol is designed for fluorescence microscopy or plate reader-based assays. Adjustments may be necessary depending on the specific cell type and instrumentation.

Reagent Preparation

• HPTS Stock Solution (10 mM): Dissolve 5.24 mg of HPTS (trisodium salt, MW = 524.39 g/mol ) in 1 mL of high-purity water.[3] Store at -20°C, protected from light.

• Loading Buffer: A balanced salt solution such as Hank's Balanced Salt Solution (HBSS) or a similar physiological buffer, pH 7.4.

• Calibration Buffers (pH 6.0, 6.5, 7.0, 7.5, 8.0): Prepare a high-potassium (high-K+) buffer containing:

  • 130 mM KCl

  • 1 mM MgCl2

  • 1 mM CaCl2

  • 10 mM MES (for pH 6.0, 6.5) or 10 mM HEPES (for pH 7.0, 7.5, 8.0)

  • Adjust the pH of each buffer precisely using 1 M KOH or 1 M HCl.

• Nigericin Stock Solution (10 mM): Dissolve nigericin in ethanol. Store at -20°C. Nigericin is a K+/H+ ionophore used to equilibrate intracellular and extracellular pH.

Cell Loading with HPTS

As HPTS is membrane-impermeant, a loading strategy is required.[1][7] Several methods exist, with the choice depending on the cell type and experimental context.

• Microinjection: The most direct method, but technically demanding and low-throughput.

• Scrape Loading: A simple method for adherent cells, but can cause significant cell stress.

• Electroporation: Effective for a wide range of cells, but requires optimization to maintain cell viability.

• Pinocytic Loading (recommended for this protocol): This method relies on the cell's natural process of endocytosis. It is less invasive than other methods.

Protocol for Pinocytic Loading:

• Cell Seeding: Plate cells on a suitable imaging dish (e.g., glass-bottom dishes) or multi-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• Preparation of Loading Medium: Dilute the 10 mM HPTS stock solution in pre-warmed (37°C) culture medium to a final concentration of 1-5 mM.

• Cell Loading:

  • Aspirate the culture medium from the cells.

  • Add the HPTS-containing loading medium to the cells.

  • Incubate for 30-60 minutes at 37°C. The optimal loading time may vary between cell types.

• Washing:

  • Aspirate the loading medium.

  • Wash the cells 3-4 times with pre-warmed Loading Buffer (HBSS) to remove extracellular dye.

  • After the final wash, add fresh Loading Buffer to the cells.

• Recovery: Incubate the cells for a further 15-30 minutes at 37°C to allow for de-esterification and stabilization of the dye within the cytosol.

Fluorescence Measurement

The following steps are for a fluorescence microscope or plate reader equipped with the appropriate filter sets.

• Instrument Setup:

  • Set the excitation wavelengths to 405 nm and 450 nm.

  • Set the emission wavelength to 510 nm.

  • Adjust the gain and exposure settings to obtain a good signal-to-noise ratio without saturating the detector.

• Baseline Measurement: Acquire fluorescence intensity images or readings at both excitation wavelengths (F450 and F405) for the resting cells. This represents the basal pHi.

• Experimental Treatment: Add your experimental compound(s) and record the changes in fluorescence intensity over time.

• Data Acquisition: Continuously or at desired time points, acquire fluorescence intensities at both 450 nm and 405 nm excitation.

In-Situ Calibration (Critical for Accurate pHi Determination)

At the end of each experiment, an in-situ calibration must be performed to convert the fluorescence ratios into absolute pHi values.

• Prepare Calibration Solutions: In separate tubes, add nigericin (final concentration 10 µM) to each of the high-K+ calibration buffers (pH 6.0, 6.5, 7.0, 7.5, 8.0).

• Equilibration:

  • Remove the experimental buffer from the cells.

  • Add the high-K+/nigericin buffer with the lowest pH (e.g., 6.0).

  • Incubate for 5-10 minutes to allow the pHi to equilibrate with the extracellular pH.

• Measurement: Record the steady-state fluorescence intensities at 450 nm and 405 nm excitation.

• Repeat: Repeat steps 2 and 3 for each of the remaining calibration buffers in ascending order of pH.

• Calibration Curve:

  • For each pH value, calculate the ratio of the fluorescence intensities (F450/F405).

  • Plot the fluorescence ratio as a function of pH.

  • Fit the data to a sigmoidal curve (e.g., the Henderson-Hasselbalch equation) to generate a calibration curve.

Data Analysis and Interpretation

• Ratio Calculation: For each time point in your experiment, calculate the ratio of the background-corrected fluorescence intensities: Ratio = F450 / F405 .

• pHi Conversion: Using the equation derived from your calibration curve, convert the experimental ratios into pHi values.

• Data Presentation: Plot the pHi as a function of time to visualize the dynamics of intracellular pH changes in response to your treatment.

Diagram 1: Experimental Workflow

Sources

• 1. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. Pyranine as a sensitive pH probe for liposome interiors and surfaces. pH gradients across phospholipid vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyranine [drugfuture.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescence-based pH-shift assay with wide application scope for high-throughput determination of enzymatic activity in enzyme mining and engineering ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D4CY00566J [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]

Application Note & Protocol: 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) as a Ratiometric Fluorescent pH Sensor

Executive Summary & Mechanistic Overview

4-Hydroxypyrene-1,2,3-trisulfonic acid, commonly known as HPTS or pyranine, is a highly water-soluble, membrane-impermeant fluorescent pH indicator[1]. Unlike conventional single-wavelength dyes, HPTS is an excited-state proton transfer (ESPT) probe. It exhibits a dual-excitation, single-emission profile that makes it exceptionally valuable for ratiometric pH sensing in live cells and synthetic lipid vesicles[2][3].

The Causality of Ratiometric Sensing: Single-wavelength fluorescence intensity is inherently flawed for absolute quantification because it is confounded by variations in probe concentration, optical path length, and photobleaching. HPTS circumvents this through its unique Förster cycle thermodynamics[1]. In its ground state, HPTS exists in an acid-base equilibrium between a protonated form (ROH) and a deprotonated form (RO⁻), with a physiological pKa of ~7.3[1][3]. Excitation at ~405 nm selectively targets the ROH form, while excitation at ~460 nm targets the RO⁻ form[1][4]. Because the excited-state pKa drops dramatically to ~0.4, both forms emit from the deprotonated excited state at ~510 nm[1]. By calculating the ratio of emission intensities from these two excitation wavelengths ( I460​/I405​ ), researchers obtain a self-normalizing, absolute measurement of pH[1][4].

Figure 1: Photophysical mechanism of HPTS enabling ratiometric pH sensing via dual excitation.

Quantitative Photophysical Properties

To ensure rigorous experimental design, the spectral properties of HPTS must be precisely aligned with your optical setup. The table below summarizes the critical parameters required for filter selection and calibration.

Property	Value	Scientific Implication
Fluorophore	HPTS (Pyranine)	Highly polar trisulfonate; strictly cell-impermeant[4].
Ground-State pKa	~7.3 - 7.4	Ideal for monitoring physiological cytosolic and early endosomal pH[1][3].
Excited-State pKa*	~0.4	Drives rapid excited-state proton transfer (ESPT)[1].
Excitation Peak (ROH)	~400 - 413 nm	Represents the acidic (protonated) population[1][3].
Excitation Peak (RO⁻)	~450 - 460 nm	Represents the basic (deprotonated) population[1][3].
Isosbestic Point	~415 nm	Wavelength where absorbance is independent of pH[5].
Emission Peak	~510 - 515 nm	Single emission channel simplifies detector configuration[1].
Linear Sensing Range	pH 6.0 - 8.5	Covers the vast majority of intracellular biological events[3].

Protocol I: Intracellular pH Measurement via P2X7 Receptor Loading

Experimental Causality: Because HPTS possesses three highly polar sulfonate groups, it cannot passively diffuse across the plasma membrane like AM-ester dyes (e.g., BCECF-AM)[5]. While electroporation can be used[6], it often causes high cellular toxicity. Instead, we utilize purinergic (P2X7) receptor stimulation. By applying extracellular ATP in the absence of divalent cations, P2X7 receptors open transient macroscopic pores, allowing rapid influx of the hydrophilic HPTS dye directly into the cytosol[5].

Step-by-Step Methodology: Cell Loading

• Preparation: Grow macrophages (e.g., J774 cells) or other P2X7-expressing cell lines to 70-80% confluency on glass-bottom imaging dishes[5].

• Depletion of Divalent Cations: Wash the cells three times with a nominally Ca²⁺/Mg²⁺-free physiological saline solution (PSS) to remove divalent cations that normally inhibit P2X7 pore dilation.

• Receptor Permeabilization: Incubate the cells in Ca²⁺/Mg²⁺-free PSS containing 5 mM ATP and 2 mM HPTS for 5–10 minutes at 37°C[5].

• Pore Closure & Washing: Rapidly aspirate the loading buffer and wash the cells five times with standard PSS containing 2 mM Ca²⁺ and 1 mM Mg²⁺. The reintroduction of divalent cations immediately closes the P2X7 pores, trapping the HPTS in the cytosol.

• Imaging Setup: Transfer to a confocal or epifluorescence microscope. Excite sequentially at 405 nm and 458/460 nm, collecting emission at 510–525 nm[7].

Self-Validating System: The Nigericin Calibration Workflow

To convert the I460​/I405​ ratio into absolute pH values, an in situ calibration must be performed using Nigericin. Nigericin is a K⁺/H⁺ antiporter. By bathing the cells in buffers with a high K⁺ concentration (~130 mM) that matches the intracellular environment, the K⁺ gradient is abolished. Consequently, Nigericin forces the H⁺ gradient to also become zero, perfectly clamping the intracellular pH to the known extracellular buffer pH[7].

Figure 2: Logical workflow for intracellular pH calibration using the Nigericin/High K⁺ method.

Calibration Steps:

• Prepare five high-K⁺ calibration buffers (130 mM KCl, 10 mM NaCl, 1 mM MgSO₄, 10 mM HEPES/MES) adjusted to pH 5.5, 6.0, 6.5, 7.0, and 7.5[7].

• Add Nigericin to a final concentration of 10 µM in each buffer[7].

• Sequentially incubate the HPTS-loaded cells in each buffer for 5 minutes to ensure full equilibration.

• Record the I460​/I405​ ratio for each pH and plot a standard curve to interpolate experimental data.

Protocol II: Monitoring Liposomal pH Gradients

Experimental Causality: Maintaining an active transmembrane pH gradient (e.g., acidic interior, neutral exterior) is a cornerstone of nanoparticle drug delivery, particularly for the active remote loading of weakly basic chemotherapeutics like doxorubicin. Because HPTS is highly water-soluble and membrane-impermeant, it can be passively entrapped in the aqueous core of liposomes during lipid hydration without partitioning into the hydrophobic lipid bilayer, which would otherwise alter its photophysical properties[2][3].

Step-by-Step Methodology: Liposome Entrapment & Assay

• Lipid Film Hydration: Dry your target lipid mixture (e.g., DSPC/Cholesterol) into a thin film. Hydrate the film with an acidic buffer (e.g., 300 mM Citrate, pH 4.0) containing 2–5 mM HPTS [2].

• Extrusion: Extrude the multilamellar vesicles through polycarbonate membranes (e.g., 100 nm pore size) to form uniform large unilamellar vesicles (LUVs).

• Purification (Crucial Step): Remove unencapsulated HPTS by passing the liposome suspension through a Size Exclusion Chromatography (SEC) column (e.g., Sephadex G-50) equilibrated with the external buffer (e.g., HEPES-buffered saline, pH 7.4). Because HPTS is highly fluorescent, the separation of the liposome fraction from the free dye fraction is visually trackable[2].

• Gradient Validation: Place the purified liposomes in a spectrofluorometer. Excite at 413 nm (pH-independent reference/isosbestic point) and 450-460 nm (pH-dependent), monitoring emission at 510 nm[2][3].

• Gradient Collapse (Control): To prove the system is self-validating, add 20 mM NH₄Cl or the ionophore monensin to the cuvette. This will rapidly collapse the pH gradient, causing the internal pH to rise to 7.4. You will observe an immediate, sharp increase in the 450 nm excitation signal, confirming the integrity of the initial gradient[2].

Figure 3: Workflow for HPTS entrapment in liposomes and subsequent pH gradient monitoring.

References

• Title: Loading pyranine via purinergic receptors or hypotonic stress for measurement of cytosolic pH by imaging Source: American Journal of Physiology URL: [Link]

• Title: Simultaneous pH Measurement in Endocytic and Cytosolic Compartments in Living Cells using Confocal Microscopy Source: PMC - National Institutes of Health URL: [Link]

• Title: Endocytosis and intracellular fate of liposomes using pyranine as a probe Source: PubMed - National Institutes of Health URL: [Link]

• Title: Proton pumping and the internal pH of yeast cells, measured with pyranine introduced by electroporation Source: PMC - National Institutes of Health URL: [Link]

• Title: The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe Source: Accounts of Chemical Research - ACS Publications URL: [Link]

• Title: A Ratiometric Fluorescence Nano pH Biosensor for Live-Cell Imaging Using Cerasome Source: Semantic Scholar URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Endocytosis and intracellular fate of liposomes using pyranine as a probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. journals.physiology.org [journals.physiology.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Ratiometric Monitoring of Enzyme Activity Using 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS)

Introduction & Mechanistic Overview

High-throughput screening of enzyme activity often relies on detecting the consumption or generation of protons (H⁺) during catalysis. 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) , commonly known as pyranine, is a highly water-soluble, non-toxic, and inexpensive fluorescent pH indicator widely utilized in pH-shift assays[1].

Unlike conventional absorbance-based pH indicators (e.g., phenol red), HPTS offers superior sensitivity, a wider dynamic range, and lower background noise. Its pKₐ of ~7.3 to 7.46 (depending on ionic strength) closely matches the physiological pH range and the buffering capacity of standard biological buffers like HEPES (pKₐ 7.48 at 25 °C) [2]. This alignment allows researchers to monitor the activity of diverse enzyme classes—including esterases, kinases, transketolases, and haloalkane dehalogenases—using a single, unified indicator system [1, 2].

Experimental Design & Causality: The "Why" Behind the Protocol

To ensure a self-validating and robust assay, experimental design must account for the photophysical behavior of HPTS and the thermodynamics of the enzymatic reaction.

• Ratiometric Measurement: HPTS exhibits two distinct excitation maxima: ~405 nm for the protonated (phenol) form and ~485 nm for the deprotonated (phenolate) form, with a shared emission maximum at ~511 nm [2]. By measuring the fluorescence intensity ratio ( F485​/F405​ ), the assay becomes self-calibrating. This ratiometric approach nullifies signal artifacts caused by well-to-well volume variations, minor dye photobleaching, or inner-filter effects from crude cell extracts.

• Buffer Capacity (The "Weak Buffer" Principle): To detect enzymatic proton release or uptake, the reaction must be performed in a weakly buffered system (e.g., 2 mM HEPES). If the buffer concentration is too high, the pH shift is masked; if it is unbuffered, the enzyme may rapidly denature due to extreme local pH changes. 2 mM HEPES provides the perfect equilibrium, allowing a detectable pH shift while maintaining structural enzyme integrity [2].

• Ionic Strength (IS) Control: The pKₐ of HPTS is sensitive to the ionic strength of the solution due to its three sulfonate groups. Maintaining a constant IS (e.g., ~30 mM using NaCl or MgCl₂) is critical to prevent baseline drift during the assay [2].

Workflow Visualization

The following diagram illustrates the mechanistic workflow of the HPTS ratiometric assay, from enzymatic catalysis to data acquisition.

Figure 1: Mechanistic workflow of the HPTS ratiometric pH-shift assay for enzyme activity monitoring.

Quantitative Data Summary

Table 1: Photophysical Properties of HPTS

Property	Value	Clinical/Experimental Relevance
Excitation Maxima (λₑₓ)	405 nm (Protonated), 485 nm (Deprotonated)	Enables dual-wavelength ratiometric tracking.
Emission Maximum (λₑₘ)	511 nm	Compatible with standard fluorescein (FITC) filter sets.
pKₐ	~7.3 – 7.46 (at 30 mM IS)	Matches HEPES buffer; ideal for physiological enzyme screening [2].

| Limit of Detection | ~0.06 mM (Substrate conversion) | Highly sensitive for initial rate kinetics [3]. |

Table 2: Validated Enzyme Classes for HPTS Assays

Enzyme Class	Example	Reaction Consequence
Hydrolases (Esterases)	Acetylcholinesterase	Acid generation (pH drop)
Transferases (Kinases)	Hexokinase	Acid generation (pH drop)
Lyases	Haloalkane Dehalogenase	Acid generation (pH drop) [3]

| Transferases | Transketolase | Base generation (pH rise) [2] |

Step-by-Step Protocol: Continuous Ratiometric Assay

This protocol is optimized for a 96-well or 384-well microplate format using a fluorescence microplate reader.

Phase 1: Reagent Preparation

• Assay Buffer: Prepare a 2 mM HEPES buffer. Adjust the pH to the optimal starting pH for your specific enzyme (e.g., pH 7.0 for transketolase, pH 8.0 for acetylcholinesterase). Add NaCl or MgCl₂ to achieve a final ionic strength of ~30 mM.

• HPTS Stock: Prepare a 1 mM stock solution of HPTS in molecular biology grade water. Protect from direct light.

• Substrate Solution: Dissolve the enzyme substrate in the Assay Buffer. Ensure the substrate does not inherently alter the pH; if necessary, neutralize the substrate stock before use.

Phase 2: Assay Setup

• Master Mix: For a standard 200 µL reaction volume (96-well plate), prepare a master mix containing the substrate, required cofactors (e.g., ATP, Mg²⁺), and 0.4 µM HPTS (final concentration) in the 2 mM HEPES Assay Buffer [2].

• Enzyme Addition: Aliquot the Master Mix into the microplate wells. Initiate the reaction by adding the purified enzyme, cell-free extract, or intact cells.

• Controls:

  • Negative Control: Master Mix + Buffer (no enzyme) to monitor baseline drift.

  • Positive Control: Master Mix + Known active enzyme standard.

Phase 3: Data Acquisition & Analysis

• Kinetic Read: Immediately place the plate in a fluorescence microplate reader set to 25 °C or 37 °C (depending on the enzyme).

• Measurement Parameters: Read fluorescence continuously for 10–30 minutes.

  • Excitation 1: 405 nm

  • Excitation 2: 485 nm

  • Emission: 511 nm (or 520 nm depending on filter availability).

• Ratiometric Calculation: For each time point, calculate the ratio R=F485​/F405​ .

• Calibration Curve: To convert the ratiometric change into absolute specific activity (e.g., µmol of product per minute), generate a calibration curve by titrating known concentrations of HCl or NaOH into the Assay Buffer containing 0.4 µM HPTS (without the enzyme) and measuring the F485​/F405​ ratio [2]. Map the kinetic slopes to this standard curve.

References

• Vellore Sunder, A., Reif, M.-L., & Fessner, W.-D. (2024). Fluorescence-based pH-shift assay with wide application scope for high-throughput determination of enzymatic activity in enzyme mining and engineering. Catalysis Science & Technology.[Link]

• Vellore Sunder, A., Reif, M.-L., & Fessner, W.-D. (2024). Supplementary Information: Fluorescence-based pH-shift assay with wide application scope for high-throughput determination of enzymatic activity in enzyme mining and engineering. Royal Society of Chemistry.[Link]

• Protein Engineering Group. (2018). Development of Fluorescent Assay for Monitoring of Dehalogenase Activity. Masaryk University. [Link]

Technical Notes & Optimization

How to reduce photobleaching of 4-Hydroxypyrene-1,2,3-trisulfonic acid

Welcome to the Technical Support Center for advanced fluorophore applications. As a Senior Application Scientist, I frequently encounter researchers struggling with the rapid signal degradation of 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) during live-cell and single-molecule imaging.

HPTS, also known as pyranine, is an exceptionally bright, highly water-soluble ratiometric pH indicator with a large Stokes shift. However, like all organic fluorophores, it is susceptible to photobleaching—a process driven by the generation of reactive oxygen species (ROS) upon high-intensity illumination. This guide is designed to troubleshoot HPTS photobleaching, providing mechanistic insights, field-validated protocols, and structural interventions to ensure robust, reproducible data.

Mechanistic Overview: The Photobleaching Pathway of HPTS

To prevent photobleaching, we must first understand its causality. When HPTS absorbs a photon, it enters a singlet excited state. While most molecules return to the ground state by emitting a photon (fluorescence), a fraction undergoes intersystem crossing into a reactive triplet state. This triplet state interacts with dissolved molecular oxygen in the buffer to generate reactive oxygen species (ROS). These ROS permanently oxidize and destroy the fluorophore's conjugated pi-electron system, leading to irreversible signal loss.

Mechanism of HPTS photobleaching via ROS generation and targeted intervention pathways.

Troubleshooting Guide & FAQs

Q1: Why is my HPTS signal degrading rapidly during high-frequency time-lapse imaging? A1: High-frequency excitation (e.g., scanning every 5 seconds) overwhelms the cell's endogenous ROS scavenging capacity. The continuous generation of triplet-state HPTS leads to rapid photo-oxidation, causing a 25–30% signal loss within 1 hour[1]. Solution: Reduce your sampling frequency. Extending the interval to 30 seconds allows endogenous cellular scavengers to clear ROS, resulting in negligible fluorescence loss over the same period[1]. Alternatively, utilize pulsed laser illumination to minimize the total photon dose.

Q2: How can I chemically optimize my imaging buffer to protect HPTS from ROS-mediated bleaching? A2: For live-cell or single-molecule imaging, removing molecular oxygen and quenching triplet states is the most effective chemical intervention. Trolox (a water-soluble vitamin E analog) at 1–2 mM is highly effective at suppressing blinking and photobleaching by quenching the triplet state[2][3][4]. Combining Trolox with an enzymatic Glucose Oxidase/Catalase (GLOX) system eliminates oxygen from the buffer, drastically extending HPTS photostability[5].

Q3: Are there structural modifications or delivery methods that enhance HPTS photostability without compromising its ratiometric pH sensitivity? A3: Yes. Free HPTS is highly water-soluble but susceptible to microenvironmental photobleaching. Two advanced strategies exist:

• Silica Microparticle Encapsulation: Immobilizing HPTS within positively charged silica microparticles shields the dye from external ROS and macromolecular interactions while preserving its high quantum yield (>75%) and precise ratiometric pH sensitivity (pKa ~6.97)[6].

• Chemical Derivatization: Synthesizing 8-O-Carboxymethylpyranine (CM-pyranine) yields a highly photostable, fluid-phase marker that resists photobleaching even under intense 405 nm laser scanning, vastly outperforming standard fluorescein derivatives[7].

Q4: Does photobleaching ruin my pH measurements? A4: Not necessarily, provided you use the dye ratiometrically. Because photobleaching permanently destroys the excitable molecules, the absolute emission intensity drops. However, the ratio of emission from 450 nm (deprotonated) versus 405 nm (protonated) excitation remains relatively stable because both states bleach proportionally. This provides a self-correcting mechanism for pH measurement, eliminating artifacts from variable cell thickness or dye leakage[8].

Quantitative Comparison of Photobleaching Interventions

Intervention Strategy	Mechanism of Action	Recommended Parameters	Impact on HPTS Photostability
Reduced Sampling Frequency	Allows endogenous ROS clearance	30-second imaging intervals	Negligible fluorescence loss over 1 hour[1]
Trolox Addition	Triplet-state quencher & ROS scavenger	1–2 mM (pH 7.5)	Suppresses blinking and irreversible bleaching[2][4]
GLOX System	Enzymatic deoxygenation	0.5 mg/mL GOx, 40 μg/mL Catalase	Eliminates O2-dependent photo-oxidation[5]
Silica Encapsulation	Physical shielding from microenvironment	Substrate-bound (T3-HPTS)	Enhances photostability while preserving >75% quantum yield[6]

Field-Validated Experimental Protocols

Protocol 1: Preparation of a Self-Validating GLOX/Trolox Antifade Buffer

This protocol creates a deeply deoxygenated microenvironment, preventing the formation of singlet oxygen and protecting HPTS during prolonged single-molecule or live-cell imaging[4].

Step 1: Prepare Trolox Stock

• Action: Dissolve Trolox powder in DMSO to create a 100 mM stock. Dilute in imaging buffer to a 2 mM working concentration and adjust the pH to 7.5. Filter at 0.2 µm.

• Causality: Trolox acts as a direct triplet-state quencher. Adjusting the pH is critical because HPTS is highly sensitive to protonation; an unbuffered Trolox addition will artificially skew the ratiometric readout[5].

Step 2: Prepare GLOX Scavenging System

• Action: Create a mixture containing 0.5 mg/mL Glucose Oxidase (GOx), 40 μg/mL Catalase, and 4% (w/v) D-glucose in your standard imaging buffer.

• Causality: GOx oxidizes D-glucose, consuming dissolved molecular oxygen. Catalase is required to immediately break down the toxic hydrogen peroxide byproduct generated by GOx, preventing oxidative damage to both the cell and the fluorophore.

Step 3: Self-Validation (System Check)

• Action: Before adding your biological sample, irradiate a buffer-only control containing 10 µM HPTS and the GLOX/Trolox system. Monitor emission at 510 nm under continuous 405 nm excitation for 5 minutes.

• Causality: A stable, non-decaying baseline confirms the system is actively scavenging oxygen and quenching triplet states. A rapid decay indicates expired GOx or insufficient Trolox.

Protocol 2: Ratiometric pH Calibration and Imaging Workflow

To leverage HPTS's inherent resistance to concentration-dependent artifacts, imaging must be performed ratiometrically[1][8].

Step-by-step workflow for ratiometric pH imaging using HPTS.

Step 1: Intracellular Loading

• Action: Load cells with HPTS using purinergic (P2X7) receptor stimulation or hypotonic stress (e.g., 2 mM ATP in hypotonic buffer for 5 minutes), followed by a wash with isotonic buffer.

• Causality: HPTS is highly polar and cell-impermeant. Unlike AM-ester dyes (like BCECF), it requires transient permeabilization to enter the cytosol[1].

Step 2: Dual-Wavelength Acquisition

• Action: Excite the sample sequentially at 405 nm (isosbestic/protonated point) and 450 nm (deprotonated peak). Capture emission at 510 nm for both. Keep exposure times short (e.g., 250 ms) to minimize photon dose.

• Causality: The 450 nm peak increases with alkalinity, while the 405 nm peak remains relatively stable or decreases. Short exposures prevent the accumulation of triplet-state HPTS.

Step 3: Self-Validation (Baseline Stability)

• Action: Record the 450/405 ratio for 3 minutes prior to applying any experimental stimuli.

• Causality: A flat, stable ratio proves that any observed photobleaching is affecting both wavelengths equally and that dye leakage is not skewing the data.

Step 4: In Situ Calibration

• Action: Perfuse cells with high-K+ buffers of known pH (e.g., pH 6.0 to 8.0) containing 10 µM Nigericin.

• Causality: Nigericin is a K+/H+ ionophore that equilibrates intracellular pH with the extracellular buffer. This generates a standard curve linking the 450/405 fluorescence ratio directly to absolute pH values.

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 3. oxfordglobal.com [oxfordglobal.com]
• 4. Mechanosensitivity of an ABC Membrane Transporter Revealed by Single Molecule FRET and Activity Measurement | bioRxiv [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Spectral Bleed-Through in Confocal: Causes, Detection & Correction | Evident [evidentscientific.com]

Optimizing the loading concentration of 4-Hydroxypyrene-1,2,3-trisulfonic acid in cells

Welcome to the Technical Support Center for Intracellular pH Imaging. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physiochemical challenges associated with 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS, widely known as Pyranine).

Unlike standard fluorophores, HPTS requires a highly deliberate approach to cellular loading due to its unique molecular structure. This guide synthesizes field-proven methodologies, mechanistic explanations, and validated protocols to ensure your experimental success.

Frequently Asked Questions & Troubleshooting

Q1: I cannot find an AM-ester derivative of HPTS for passive cytosolic loading. How can I load this dye into the cytosol without it getting trapped in endosomes? The Causality: A common pitfall for researchers transitioning from dyes like BCECF or Fura-2 is attempting to find a membrane-permeable acetoxymethyl (AM) ester of HPTS. HPTS possesses three highly polar sulfonic acid groups. Unlike carboxylic acids, these sulfonic acid groups cannot be easily masked by AM-esterification [3]. Consequently, HPTS is strictly membrane-impermeant. The Solution: To achieve uniform cytosolic distribution without vesicular compartmentalization, you must physically bypass the plasma membrane. The gold standard is introducing HPTS via a patch pipette during whole-cell electrophysiology recordings, typically at a concentration of 100 µM to 500 µM in the internal solution [2]. Alternatively, microinjection or electroporation can be utilized.

Q2: My HPTS signal is practically undetectable after incubating cultured cells for 2 hours. What is the optimal concentration and timeline for endosomal/lysosomal targeting? The Causality: Because HPTS cannot diffuse across the lipid bilayer, cells can only internalize it from the culture medium via fluid-phase pinocytosis [1]. Pinocytosis is a bulk-fluid uptake mechanism, which is vastly less efficient than the lipophilic diffusion of AM-ester dyes. A 2-hour incubation is insufficient to accumulate a detectable concentration of the dye inside the endolysosomal pathway. The Solution: You must drastically increase both the extracellular concentration and the incubation time. We recommend loading cells with 1 mM to 5 mM HPTS for 12 to 16 hours [1]. Furthermore, the incubation must be performed in serum-supplemented medium, as serum growth factors actively stimulate pinocytosis.

Q3: I am designing an artificial liposome assay for anion transport. What HPTS concentration should I use during lipid hydration to ensure a strong ratiometric signal without self-quenching? The Causality: In synthetic vesicle assays, the internal volume of a 100 nm large unilamellar vesicle (LUV) is extraordinarily small (approx. 5×10−19 liters). To ensure enough fluorophore molecules are trapped inside each vesicle to provide a robust signal-to-noise ratio during a base-pulse assay, the hydration buffer must be highly concentrated. The Solution: Hydrate your lipid films with a buffer containing 1 mM to 40 mM HPTS [4, 5]. Because you will subsequently remove the unencapsulated external dye via size-exclusion chromatography (SEC), this high initial concentration ensures sufficient internal trapping without causing external background noise.

HPTS Loading Parameters at a Glance

The following table summarizes the quantitative parameters required for successful HPTS loading across different target compartments.

Target Compartment	Loading Methodology	Recommended Concentration	Incubation Time	Key Reagents / Buffers
Cytosol	Patch Pipette (Whole-cell)	100 µM – 500 µM	Immediate (Diffusion)	CsCl or K-methanesulfonate internal solution
Endosomes / Lysosomes	Fluid-Phase Pinocytosis	1 mM – 5 mM	12 – 16 hours	Serum-supplemented culture medium
Artificial Liposomes	Lipid Film Hydration	1 mM – 40 mM	N/A (Hydration phase)	10 mM HEPES, 100 mM NaCl, pH 7.0

Mechanistic Workflows & Visualizations

To successfully utilize HPTS, it is critical to understand both how it enters the cell and how its dual-excitation properties allow for ratiometric pH sensing independent of dye concentration.

Workflow of HPTS loading strategies based on target cellular compartments.

Ratiometric pH sensing mechanism of HPTS via dual-excitation wavelengths.

Validated Experimental Protocols

Protocol A: Fluid-Phase Pinocytosis for Endosomal/Lysosomal pH Mapping

This protocol establishes a self-validating system. By utilizing a "pulse-chase" methodology, we ensure that the dye measured during imaging is exclusively trapped within mature endolysosomal vesicles, eliminating background fluorescence from the culture media or early recycling endosomes [1].

Step-by-Step Methodology:

• Preparation: Prepare a 1 M stock solution of HPTS in sterile, distilled water. Protect from light.

• The "Pulse" Phase: 16 hours prior to live-cell imaging, add the HPTS stock directly to the cells' existing serum-supplemented culture medium to achieve a final concentration of 1 mM .

  • Causality Note: Serum must be present. Growth factors in the serum induce membrane ruffling and macropinocytosis, which are strictly required to internalize the impermeant dye.

• Incubation: Return the cells to the 37°C / 5% CO₂ incubator for 12 to 16 hours.

• The "Chase" Phase: Remove the HPTS-containing medium. Wash the cells thoroughly three times with sterile PBS to remove all extracellular dye.

• Maturation: Add 2 mL of fresh, dye-free, serum-free medium to the cells and incubate for an additional 2 hours.

  • Causality Note: This chase period allows early endosomes containing HPTS to mature and fuse with lysosomes. It also provides time for any dye trapped in rapid recycling endosomes to be exocytosed and washed away, ensuring your signal is restricted to the late endosomal/lysosomal pathway.

• Imaging: Image using confocal microscopy. Excite sequentially at 405 nm and 458 nm, collecting emission at 505–525 nm.

Protocol B: Liposome Encapsulation for Ion Transport Assays

This protocol is designed to trap HPTS inside Large Unilamellar Vesicles (LUVs) to monitor intravesicular pH changes triggered by ionophores or membrane-active peptides [4, 5].

Step-by-Step Methodology:

• Lipid Film Formation: Dissolve your lipid mixture (e.g., POPC or EYPC) in chloroform. Evaporate the solvent under a gentle stream of nitrogen gas, then dry the lipid film under a vacuum overnight to remove residual trace solvents.

• Hydration: Rehydrate the lipid film with 1 mL of internal buffer containing 10 mM HEPES, 100 mM NaCl, and 1 mM HPTS (pH 7.0) .

• Agitation: Vortex vigorously for 30 minutes at room temperature (or above the lipid transition temperature) to form multilamellar vesicles (MLVs).

• Freeze-Thaw Cycles: Subject the suspension to 5 to 7 freeze-thaw cycles (freezing in liquid nitrogen for 5 minutes, thawing in a 40°C water bath).

  • Causality Note: This step shatters the multilamellar structures and promotes the uniform distribution of HPTS across all lipid layers, maximizing encapsulation efficiency.

• Extrusion: Extrude the suspension 15 to 21 times through a polycarbonate membrane with a 100 nm pore size to generate monodisperse LUVs.

• Purification (Crucial): Pass the extruded liposome suspension through a size-exclusion chromatography column (e.g., Sephadex G-75 or NAP-25) equilibrated with an HPTS-free external buffer (10 mM HEPES, 100 mM NaCl, pH 7.0).

  • Causality Note: Because HPTS is highly fluorescent, even trace amounts of unencapsulated dye in the extravesicular buffer will drown out the intravesicular signal. SEC completely separates the larger liposomes (which elute first) from the free HPTS molecules.

References

• Simultaneous pH Measurement in Endocytic and Cytosolic Compartments in Living Cells using Confocal Microscopy. NIH PubMed Central.
• Evidence that protons act as neurotransmitters at vestibular hair cell–calyx afferent synapses. Proceedings of the National Academy of Sciences (PNAS).
• Probes Useful at Acidic pH—Section 20.3. Thermo Fisher Scientific.
• Simple and Rapid Quantification of Phospholipids for Supramolecular Membrane Transport Assays. Royal Society of Chemistry (RSC).
• Liposome−Cell Interactions in Vitro: Effect of Liposome Surface Charge on the Binding and Endocytosis of Conventional and Sterically Stabilized Liposomes. ACS Publications.

Technical Support Center: Strategies to Improve the Temporal Resolution of 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) Imaging

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS), also known as Pyranine, for cellular imaging. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to help you enhance the temporal resolution of your HPTS imaging experiments, enabling the capture of rapid biological events with high fidelity.

Introduction to HPTS and Temporal Resolution

4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) is a highly versatile fluorescent probe, widely recognized for its sensitivity to pH.[1][2][3] Its unique photophysical properties, including a significant change in its pKa between the ground and excited states, make it a powerful tool for studying proton transfer dynamics and local microenvironments within cells.[1][2][4] However, achieving the necessary temporal resolution to capture fast cellular processes, such as organelle trafficking or rapid pH fluctuations, can be challenging.

Temporal resolution in fluorescence microscopy is fundamentally limited by the time required for a fluorophore to complete a full excitation-emission cycle.[5][6][7] This guide will explore various strategies to overcome these limitations and optimize your experimental setup for high-speed HPTS imaging.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors limiting the temporal resolution of my HPTS imaging experiments?

A1: Several factors can limit the temporal resolution of your imaging setup:

• Fluorophore Photophysics: The intrinsic fluorescence lifetime of HPTS, which is the average time it spends in the excited state before emitting a photon, sets a fundamental limit on the imaging speed.[8] The excited-state proton transfer (ESPT) process in HPTS is extremely fast, on the scale of picoseconds, but the overall fluorescence decay occurs on a nanosecond timescale.[4]

• Signal-to-Noise Ratio (SNR): A low SNR is a major bottleneck for high-speed imaging.[9][10] To achieve a sufficient SNR at high frame rates, a high photon flux is required. This can be limited by low quantum yield, inefficient light collection, and detector sensitivity.

• Scanning Speed: In point-scanning systems like confocal microscopy, the mechanical scanning speed of mirrors can limit the frame rate.[9][11]

• Detector Readout Speed: The speed at which the detector can acquire and transfer data can also be a limiting factor, especially for cameras used in wide-field microscopy.

• Phototoxicity and Photobleaching: High laser powers needed for a strong signal can lead to phototoxicity and photobleaching, which can damage the sample and reduce the fluorescence signal over time, making long-term high-speed imaging difficult.[12][13][14]

Q2: How can I increase the signal-to-noise ratio (SNR) in my HPTS imaging experiments to improve temporal resolution?

A2: Improving the SNR is critical for faster imaging. Here are several strategies:

• Optimize Excitation and Emission Wavelengths: Ensure your filter sets are optimized for the specific excitation and emission peaks of HPTS. HPTS has two excitation peaks corresponding to its protonated (~405 nm) and deprotonated (~450 nm) forms, with an emission peak around 510-512 nm.[4][15]

• Use High-NA Objectives: A higher numerical aperture (NA) objective lens collects more light from the sample, directly improving the signal.

• Increase Fluorophore Concentration: A higher concentration of HPTS can lead to a stronger signal, but be mindful of potential self-quenching at very high concentrations.

• Employ Sensitive Detectors: Utilize high quantum efficiency detectors such as photomultiplier tubes (PMTs) or hybrid photodetectors (HPDs) in scanning systems, or sensitive sCMOS or EMCCD cameras for wide-field imaging.[16]

• Image Processing Techniques: Post-acquisition image processing algorithms can help to reduce noise, but optimizing data acquisition is always preferable.[17]

Q3: Which advanced microscopy techniques are best suited for high-speed HPTS imaging?

A3: Several advanced microscopy techniques can significantly improve the temporal resolution of HPTS imaging:

• Fluorescence Lifetime Imaging Microscopy (FLIM): FLIM measures the fluorescence lifetime of a fluorophore at each pixel, which is independent of concentration and excitation intensity.[8][16] This technique is particularly well-suited for HPTS as it can distinguish between different microenvironments and is less susceptible to motion artifacts than ratiometric imaging, making it ideal for dynamic studies.[18]

• Two-Photon Excitation (TPE) Microscopy: TPE microscopy uses near-infrared light for excitation, which reduces scattering and phototoxicity, allowing for deeper imaging in tissues with less damage.[14][19][20][21] This can enable longer-term, high-speed imaging of dynamic processes.

• Light-Sheet Microscopy: This technique illuminates a thin slice of the sample at a time, significantly reducing phototoxicity and photobleaching compared to conventional methods.[22] This makes it ideal for long-term, high-speed 3D imaging of living specimens.

• Super-Resolution Microscopy: Techniques like Structured Illumination Microscopy (SIM) can provide higher spatial resolution without significantly compromising speed.[9][23] Other techniques like STED and STORM offer even higher spatial resolution but are generally slower.[24]

Troubleshooting Guide

Issue: My images are too noisy at high frame rates.

Potential Cause	Troubleshooting Steps
Insufficient Photon Flux	Increase laser power (be cautious of phototoxicity). Increase HPTS concentration. Use a higher NA objective.
Inefficient Detection	Check the alignment of your microscope. Ensure your detector is functioning optimally. Consider using a more sensitive detector.
High Background Signal	Use high-quality filters to block out-of-focus and scattered light. Prepare your sample on a low-fluorescence coverslip.

Issue: I am observing significant photobleaching and phototoxicity.

Potential Cause	Troubleshooting Steps
Excessive Excitation Light	Reduce laser power to the minimum required for an acceptable SNR. Use a neutral density filter to attenuate the laser.
Prolonged Exposure	Reduce the total acquisition time. Use an intermittent imaging protocol (e.g., image for 1 second every 10 seconds).
Inappropriate Imaging Technique	Switch to a less phototoxic technique like two-photon or light-sheet microscopy.[14][22]

Issue: My temporal resolution is limited by the scanning speed.

Potential Cause	Troubleshooting Steps
Slow Galvanometer Scanners	Use a smaller region of interest (ROI) to increase the frame rate. Consider using a system with faster resonant scanners.
Point-Scanning Limitation	Switch to a parallelized imaging technique like spinning-disk confocal or wide-field microscopy.

Experimental Protocols

Protocol 1: Optimizing HPTS Concentration for High-Speed Imaging

• Prepare a series of HPTS solutions in a suitable buffer (e.g., PBS at pH 7.4) with concentrations ranging from 1 µM to 100 µM.

• Image each solution using your standard imaging parameters (laser power, detector gain, etc.).

• Plot the mean fluorescence intensity as a function of HPTS concentration.

• Identify the concentration range where the fluorescence intensity is maximal before it starts to plateau or decrease due to self-quenching. This will be your optimal concentration range for maximizing signal.

Protocol 2: Characterizing the Temporal Resolution Limit of Your System

• Prepare a sample with a known, rapid biological process that can be monitored with HPTS (e.g., a rapid pH change induced by a chemical stimulus).

• Acquire a time-lapse series of images at the maximum frame rate of your system.

• Analyze the resulting images to determine if you can resolve the dynamics of the process.

• If the process is not resolved , it indicates that your temporal resolution is insufficient. You will then need to implement one or more of the strategies outlined in this guide to improve it.

Visualizations

Diagram: Factors Influencing Temporal Resolution

Caption: Key factors that collectively determine the achievable temporal resolution in HPTS imaging.

Diagram: Workflow for Improving Temporal Resolution

Caption: A decision-making workflow for systematically improving the temporal resolution of HPTS imaging experiments.

References

• Amdursky, N. (2022). The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe. Accounts of Chemical Research. [Link]

• Mondal, P. P. (2014). Temporal resolution in fluorescence imaging. Frontiers in Molecular Biosciences. [Link]

• Becker, W. (2012). Fast fluorescence lifetime imaging techniques: A review on challenge and development. Journal of Optics.
• Lichtman, J. W., & Conchello, J. A. (2005). Fluorescence microscopy.
• Gao, L., et al. (2014). Faster Fluorescence Microscopy: Advances in High Speed Biological Imaging. Current Opinion in Biotechnology.
• Gerritsen, H. C., & Visser, A. J. (2019). Fast fluorescence lifetime imaging techniques: A review on challenge and development. Journal of Physics D: Applied Physics.
• Rizzo, M. A., & Piston, D. W. (2005). High-throughput fluorescence lifetime imaging flow cytometry. Cytometry Part A.

• de Jong, S. J., et al. (2022). Fluorescence Lifetime Imaging of pH along the Secretory Pathway. ACS Chemical Biology. [Link]

• PicoQuant. (n.d.). Fluorescence Lifetime Imaging (FLIM). Retrieved from [Link]

• MIT. (n.d.). TWO-PHOTON EXCITATION FLUORESCENCE MICROSCOPY. Retrieved from [Link]

• Evident. (2023). Guide to Advanced Microscopy Techniques. Biocompare. [Link]

• Wikipedia. (n.d.). Two-photon excitation microscopy. Retrieved from [Link]

• Rubart, M. (2004). Two-photon microscopy of cells and tissue. Circulation Research. [Link]

• Walsh, R., & Waters, J. (2023). Optimizing Signal to Noise Ratio. YouTube. [Link]

Sources

• 1. The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
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• 7. Temporal resolution in fluorescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fluorescence Lifetime Imaging (FLIM) | PicoQuant [picoquant.com]
• 9. Faster Fluorescence Microscopy: Advances in High Speed Biological Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
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• 13. worldscientific.com [worldscientific.com]
• 14. Two-photon microscopy of cells and tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Spectrum [HPTS] | AAT Bioquest [aatbio.com]
• 16. Fluorescence lifetime imaging microscopy | Hamamatsu Photonics [hamamatsu.com]
• 17. High Signal-to-Noise Ratio | MicroCT Facility (MCT) [mct.stanford.edu]
• 18. pubs.acs.org [pubs.acs.org]
• 19. web.mit.edu [web.mit.edu]
• 20. Two-photon imaging | Cambridge Advanced Imaging Centre [caic.bio.cam.ac.uk]
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• 22. gener8.net [gener8.net]
• 23. Researchers achieve high-speed super-resolution imaging with a large field of view | Optica [optica.org]
• 24. Super Resolution Microscopy [promega.com]

Reference Data & Comparative Studies

4-Hydroxypyrene-1,2,3-trisulfonic acid versus SNARF for ratiometric pH sensing

Intracellular pH (pHi) is a master regulator of cellular homeostasis, influencing vesicular trafficking, enzyme kinetics, and cell proliferation. In drug development and mechanistic biology, accurately measuring pHi is critical. Traditional single-wavelength fluorescent dyes are highly susceptible to artifacts caused by variable dye loading, cell thickness, and photobleaching. Ratiometric fluorescence imaging mitigates these issues by measuring the ratio of fluorescence intensities at two distinct wavelengths, providing a robust, internally controlled readout[1].

This guide provides an objective, data-driven comparison of two foundational ratiometric pH probes: 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) and Seminaphtharhodafluor-1 (SNARF-1) , detailing their mechanistic principles, performance metrics, and self-validating experimental workflows.

Mechanistic Principles & Probe Selection

The fundamental difference between HPTS and SNARF-1 lies in their photophysical response to protonation and their cellular permeability.

• HPTS (Pyranine): HPTS is an excitation-ratiometric indicator. It exhibits a pH-dependent absorption shift, allowing researchers to measure pH by taking the ratio of fluorescence generated by two different excitation wavelengths (typically 405 nm and 450 nm) while monitoring a single emission peak at ~510 nm[2]. Because HPTS is highly water-soluble and lacks a cell-permeant derivative, it cannot passively diffuse into cells[3]. Instead, it is typically introduced via microinjection, electroporation, or fluid-phase pinocytosis, making it uniquely suited for tracking the mildly acidic endosomal/lysosomal pathway[4].

• SNARF-1: SNARF-1 is an emission-ratiometric indicator. It is excited at a single wavelength (e.g., 488 nm or 514 nm) and exhibits dual emission peaks. Under acidic conditions, the emission maximum is ~580 nm, which shifts to ~640 nm in alkaline environments[1]. The availability of a cell-permeant acetoxymethyl (AM) ester derivative allows SNARF-1 to passively diffuse into live cells. Once inside, ubiquitous intracellular esterases cleave the AM groups, trapping the pH-sensitive fluorophore in the cytosol,[1].

Figure 1: Comparison of Excitation vs. Emission Ratiometric Mechanisms for HPTS and SNARF-1.

Quantitative Performance Comparison

The table below summarizes the critical photophysical and biological parameters guiding the selection between these two probes.

Feature	HPTS (Pyranine)	SNARF-1
pKa (Aqueous)	~7.3[2]	~7.5
Ratiometric Mode	Excitation Ratiometric[2]	Emission Ratiometric
Excitation (nm)	405 / 450[2]	488 or 514[1]
Emission (nm)	~510[2]	580 / 640
Cell Permeability	Impermeant[3]	Permeant (via AM ester)
Primary Localization	Endosomes / Lysosomes[4]	Cytosol[4]
Primary Application	Fluid-phase tracing, Fiber-optic sensors	Cytosolic pH monitoring, Flow cytometry

Self-Validating Experimental Methodology

Because HPTS and SNARF-1 partition into different cellular compartments, they can be multiplexed to achieve simultaneous measurement of endosomal and cytosolic pH [4]. The following protocol outlines this workflow, emphasizing the causality behind the required in situ calibration.

Protocol: Simultaneous Dual-Compartment pH Sensing

Step 1: Probe Loading & Compartment Partitioning

• Action: Incubate cells with HPTS for 16 hours.

• Causality: Because HPTS is membrane-impermeant, a prolonged incubation is required to allow the dye to be taken up via fluid-phase pinocytosis, selectively labeling the endosomal/lysosomal pathway[4].

• Action: Wash the cells thoroughly, then incubate with carboxy-SNARF-1 AM for 30 minutes.

• Causality: The lipophilic AM ester allows SNARF-1 to diffuse across the plasma membrane. Once inside, intracellular esterases hydrolyze the AM groups, trapping the charged, pH-sensitive SNARF-1 fluorophore exclusively within the cytosol,[1].

Step 2: In Situ Calibration (The Self-Validating Step)

• Action: Prepare a series of pH-calibrated buffers (e.g., pH 6.0 to 8.5) containing 140 mM KCl and 10 µM Nigericin[5].

• Causality: Calibrating dyes in standard extracellular buffers yields extremely misleading results because the intracellular environment (viscosity, ionic strength, protein binding) shifts the dye's pKa[6]. Nigericin is a K+/H+ antiporter. By using a buffer with 140 mM K+ (which mimics the natural intracellular K+ concentration), the plasma membrane K+ gradient is abolished. This forces Nigericin to strictly equilibrate the intracellular pH (pHi) with the extracellular buffer pH (pHe), creating an accurate standard curve directly within the cellular microenvironment[5].

Step 3: Confocal Imaging & Ratiometric Analysis

• Action: Image cells using a confocal laser scanning microscope to eliminate out-of-focus background noise[4].

  • For HPTS (Endosomes): Acquire images using sequential excitation at 405 nm and 458 nm, collecting emission at ~510 nm[4].

  • For SNARF-1 (Cytosol): Excite at 514 nm and collect dual emissions at ~580 nm and ~640 nm[1].

• Action: Calculate the fluorescence ratios: RHPTS​=F458​/F405​ and RSNARF​=F640​/F580​ [4]. Interpolate these ratios against the Nigericin-clamped standard curve to determine absolute pH values.

Figure 2: Self-Validating Experimental Workflow for Simultaneous Dual-Compartment pH Sensing.

Advanced Considerations & Pitfalls

• Anticooperative H+ Binding in Organelles: While SNARF-1 is robust for cytosolic measurements, researchers must exercise caution when targeting specific organelles. Recent studies reveal that in compartments with a small number of free H+ ions, such as the mitochondrial matrix, carboxy-SNARF-1 interacts with H+ ions in an anticooperative manner (Hill coefficient n≈0.5 )[7]. Standard calibration algorithms that assume a 1:1 binding stoichiometry will miscalculate mitochondrial pH by up to 0.5 units, necessitating specialized non-linear fitting models[7].

• Phototoxicity and Retention Dynamics: SNARF-1 exhibits superior intracellular retention compared to older dyes like DCH, allowing researchers to monitor pHi continuously during extended drug treatments or hyperthermia assays[8]. Conversely, HPTS is so highly charged and stable that it is frequently immobilized onto silica microparticles to fabricate highly sensitive, long-term fiber-optic pH microsensors[9].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Simultaneous pH Measurement in Endocytic and Cytosolic Compartments in Living Cells using Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Comparison of spectrum-shifting intracellular pH probes 5'(and 6')-carboxy-10-dimethylamino-3-hydroxyspiro[7H-benzo[c]xanthene-7, 1'(3'H)-isobenzofuran]-3'-one and 2',7'-biscarboxyethyl-5(and 6)-carboxyfluorescein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Revisiting Mitochondrial pH with an Improved Algorithm for Calibration of the Ratiometric 5(6)-carboxy-SNARF-1 Probe Reveals Anticooperative Reaction with H+ Ions and Warrants Further Studies of Organellar pH | PLOS One [journals.plos.org]
• 8. Measurement of intracellular pH using flow cytometry with carboxy-SNARF-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. semanticscholar.org [semanticscholar.org]

A Comparative Guide to Fluorescent pH Indicators: 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) vs. BCECF

For Researchers, Scientists, and Drug Development Professionals

In the landscape of intracellular pH (pHi) measurement, the selection of an appropriate fluorescent indicator is paramount for generating accurate and reproducible data. Among the plethora of available probes, 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS), also known as Pyranine, and 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein (BCECF) are two of the most prominent ratiometric indicators. This guide provides an in-depth, objective comparison of their performance, supported by experimental data and detailed methodologies, to empower researchers in making an informed decision for their specific applications.

Principles of pH-Dependent Fluorescence

Both HPTS and BCECF are weak acids whose fluorescence properties change upon protonation and deprotonation. This change in fluorescence is exploited to measure pH. The key to their utility in quantitative measurements lies in their ratiometric nature. By taking the ratio of fluorescence intensities at two different wavelengths (either excitation or emission), the measurement becomes independent of variables such as dye concentration, photobleaching, and cell path length, thus significantly enhancing the accuracy of the data.

Mechanism of Ratiometric pH Sensing:

The underlying principle for both dyes involves a pH-dependent equilibrium between a protonated and a deprotonated form, each with a distinct fluorescence excitation or emission spectrum. The acid dissociation constant (pKa) of the dye determines the pH range over which it is most sensitive.

Caption: General mechanism of pH sensing for HPTS and BCECF.

Head-to-Head Performance Comparison

The choice between HPTS and BCECF hinges on several key performance parameters. The following table summarizes these characteristics to provide a clear comparison.

Property	4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS)	2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein (BCECF)
Ratiometric Method	Dual-Excitation	Dual-Excitation
Excitation Maxima	~405 nm (pH-insensitive), ~450 nm (pH-sensitive)[1]	~440 nm (pH-insensitive isosbestic point), ~490-505 nm (pH-sensitive)[2][3]
Emission Maximum	~510 nm[1]	~535 nm[4]
pKa	~7.3 (can vary with environment)[5][6]	~6.97 - 7.0[2][3]
Optimal pH Range	~6.5 - 8.0	~6.5 - 7.5[7]
Quantum Yield	>0.75[8]	0.37 (monoanion) to 0.93 (dianion)[5]
Photostability	Generally considered high[9]	Prone to photoquenching[8][10]
Cellular Leakage	Low (highly charged)[8]	Moderate (can significantly affect results if not accounted for)
Cell Loading	Microinjection, electroporation, or other invasive methods (membrane impermeant)[5]	Membrane-permeant AM ester form available for non-invasive loading[3]

In-Depth Analysis of Advantages and Disadvantages

4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS)

Advantages:

• High Quantum Yield and Photostability: HPTS exhibits a very high fluorescence quantum yield, making it a bright probe.[8] Its robust photostability allows for longer and more intense imaging experiments with less signal degradation.[9]

• Excellent Cellular Retention: Due to its three sulfonate groups, HPTS is highly negatively charged and membrane-impermeant, leading to excellent retention within the cytoplasm once introduced.[8]

• Large Stokes Shift: The significant separation between its excitation and emission maxima (over 100 nm) minimizes inner filter effects and spectral crosstalk.[8]

• Broad pH-sensitive range: HPTS can be used to measure pH values from as low as 4.4 up to the alkaline range.[8]

Disadvantages:

• Invasive Loading Procedures: The primary drawback of HPTS is its cell impermeability, necessitating invasive loading techniques such as microinjection or electroporation, which can be technically challenging and may impact cell viability.[5]

• Sensitivity to Cations: The fluorescence of HPTS can be influenced by the presence of cations, which may introduce artifacts in certain experimental contexts.

BCECF

Advantages:

• Non-Invasive Cell Loading: The availability of the acetoxymethyl (AM) ester form (BCECF-AM) allows for straightforward, non-invasive loading into a wide range of cell types. Intracellular esterases cleave the AM groups, trapping the fluorescent indicator inside the cell.[3]

• Optimal pKa for Cytosolic pH: With a pKa around 7.0, BCECF is ideally suited for measuring small physiological changes in cytosolic pH.[2][3]

• Extensive Literature and Established Protocols: As one of the most widely used pHi indicators, there is a vast body of literature and well-established protocols for its use.[7]

Disadvantages:

• Photostability Concerns: BCECF is a fluorescein derivative and, as such, is susceptible to photobleaching, which can limit its use in long-term or high-intensity imaging experiments.[8][10]

• Cellular Leakage: Despite its negative charges upon de-esterification, BCECF can still leak from cells over time, which can introduce errors in pH measurements if not properly controlled for.

• Isomeric Mixture: Commercial preparations of BCECF are often a mixture of isomers, which can lead to batch-to-batch variability.

• Poor Signal-to-Noise in Ratio Imaging: The excitation isosbestic point is far from the excitation maximum, which can result in a lower signal-to-noise ratio in ratio imaging microscopy.

Experimental Protocols

To obtain reliable and reproducible data, standardized experimental protocols are crucial. Below are methodologies for comparing the performance of HPTS and BCECF.

Experimental Workflow for Comparing Fluorescent pH Indicators

Caption: Workflow for comparing HPTS and BCECF performance.

Protocol 1: In Situ pH Calibration

This protocol is essential for converting fluorescence ratios to absolute pH values.

• Cell Preparation and Dye Loading:

  • Culture cells to the desired confluency on coverslips suitable for microscopy.

  • Load one set of cells with HPTS via microinjection and another with 2-5 µM BCECF-AM in a suitable buffer (e.g., Hanks' Balanced Salt Solution, HBSS) for 30-60 minutes at 37°C.

  • Wash the cells to remove extracellular dye.

• Calibration Buffer Preparation:

  • Prepare a high-potassium calibration buffer (e.g., 130 mM KCl, 1 mM MgCl2, 15 mM HEPES, 15 mM MES).

  • Adjust the pH of the buffer to a range of values (e.g., 6.0, 6.5, 7.0, 7.5, 8.0) using HCl or KOH.

• Equilibration and Measurement:

  • Add the high-potassium calibration buffer containing a H⁺/K⁺ ionophore like nigericin (5-10 µM) to the cells. This will equilibrate the intracellular and extracellular pH.

  • Incubate for 5-10 minutes.

  • Acquire fluorescence images at the respective excitation wavelengths for HPTS (405 nm and 450 nm) and BCECF (440 nm and 490 nm), with emission collected at ~510 nm and ~535 nm, respectively.

  • Calculate the ratio of fluorescence intensities for each pH value.

• Calibration Curve Generation:

  • Plot the fluorescence ratio as a function of pH to generate a calibration curve.

  • Fit the data to the Henderson-Hasselbalch equation to determine the pKa of the dye in the intracellular environment.

Protocol 2: Photostability Assessment

• Sample Preparation:

  • Prepare cells loaded with either HPTS or BCECF as described above.

  • Mount the coverslip on a microscope stage.

• Time-Lapse Imaging:

  • Select a region of interest containing several cells.

  • Acquire a time-lapse series of images, continuously exposing the cells to the excitation light at a fixed intensity.

  • Use the same acquisition parameters (exposure time, laser power, etc.) for both dyes to ensure a fair comparison.

• Data Analysis:

  • Measure the mean fluorescence intensity of the cells in the region of interest at each time point.

  • Normalize the fluorescence intensity at each time point to the initial intensity (t=0).

  • Plot the normalized fluorescence intensity as a function of time. The dye with a slower decay in fluorescence is more photostable.

Protocol 3: Dye Leakage Assay

• Cell Loading and Washing:

  • Load cells with either HPTS or BCECF and wash thoroughly to remove any extracellular dye.

• Incubation and Supernatant Collection:

  • Incubate the loaded cells in a fresh, dye-free medium at 37°C.

  • At various time points (e.g., 0, 30, 60, 90, 120 minutes), collect a sample of the extracellular medium (supernatant).

• Fluorescence Measurement:

  • Measure the fluorescence of the collected supernatant samples using a fluorometer with the appropriate excitation and emission wavelengths for each dye.

  • At the end of the experiment, lyse the cells to release the remaining intracellular dye and measure the total fluorescence.

• Data Analysis:

  • Calculate the percentage of dye leakage at each time point relative to the total cellular fluorescence.

  • Plot the percentage of leakage over time. The dye with a lower percentage of leakage demonstrates better cellular retention.

Conclusion and Recommendations

The choice between HPTS and BCECF is a trade-off between ease of use and performance.

• BCECF remains a popular choice due to its convenient, non-invasive loading method and its pKa being well-suited for monitoring cytosolic pH. It is an excellent option for endpoint assays and experiments where long-term or high-intensity imaging is not required. However, researchers must be mindful of its potential for photobleaching and cellular leakage and should incorporate appropriate controls.

• HPTS emerges as the superior probe in terms of photostability, quantum yield, and cellular retention. For demanding applications such as long-term live-cell imaging, time-lapse microscopy, and experiments requiring high signal-to-noise ratios, HPTS is the recommended choice. The primary consideration is the requirement for invasive cell loading, which may not be suitable for all experimental systems.

Ultimately, the optimal fluorescent pH indicator depends on the specific experimental question, the cell type under investigation, and the available instrumentation. By carefully considering the advantages and disadvantages outlined in this guide, researchers can select the most appropriate tool to achieve reliable and insightful data on intracellular pH dynamics.

References

• The Core Mechanism of BCECF as a Ratiometric pH Indicator: An In-depth Technical Guide. (2025). BenchChem.
• A high-precision ratiometric fluorosensor for pH: implementing time-dependent non-linear calibration protocols for drift compens
• Simultaneous pH Measurement in Endocytic and Cytosolic Compartments in Living Cells using Confocal Microscopy. (n.d.). PMC.
• Choosing the B(right)est Fluorescent Protein: Photostability. (2017). Addgene Blog.
• Ratiometric measurement of intracellular pH of cultured cells with BCECF in a fluorescence multi-well plate reader. (n.d.).
• Probes Useful at Near-Neutral pH—Section 20.2. (2011). Thermo Fisher Scientific.
• Highly Sensitive Fluorescent pH Microsensors Based on the Ratiometric Dye Pyranine Immobilized on Silica Microparticles. (n.d.). PMC.
• Generalization of the Ratiometric Method to Extend pH Range Measurements of the BCECF Probe. (2023). PMC.
• Photophysics of the Fluorescent pH Indicator BCECF. (2006). The Journal of Physical Chemistry A.
• Reagent for Monitoring Intracellular pH BCECF | CAS 85138-49-4. (n.d.). Dojindo.
• Ratiometric fluorescent pH sensor for non-invasive monitoring. (2005).
• Fluorescence Leakage Assay for Membrane. (2020). JoVE Journal.
• Photostability. The photostability of the fluorescent proteins and FRET-based pH sensors is compared to that of BCECF, a pH-sensitive fluorophore, during continuous illumination in a fluorescence microscope. (n.d.).
• Effects of Cations on HPTS Fluorescence and Quantification of Free Gadolinium Ions in Solution. (2022). UniTo.
• Experimental protocol to study cell viability and apoptosis. (n.d.). Proteintech.
• (a) UV-visible absorbance spectra of HPTS (1 × 10-5 M) at pH... (n.d.).
• Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. (2019). NCBI - NIH.
• BestProtocols: Viability Staining Protocol for Flow Cytometry. (n.d.). Thermo Fisher Scientific.
• Investigation of probes's stability by fluorescence. (n.d.).
• A Comparative Guide to Intracellular pH Measurement: BCECF vs.
• common experimental pitfalls with fluorescent probes and how to avoid them. (2026). Benchchem.
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• Comparison of spectrum-shifting intracellular pH probes 5'(and 6')-carboxy-10-dimethylamino-3-hydroxyspiro[7H-benzo[c]xanthene-7, 1'(3'H)-isobenzofuran]-3'-one and 2',7'. (n.d.). PubMed.
• Highly Photostable and pH−Sensitive Nanosensors. (2022). MDPI.
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• Optimized Fluorescent pH-Sensitive Dextran Conjugates Enable Ratiometric Measurement of Cerebral Blood pH In Vivo and In Situ. (2025).
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Cross-Validation of HPTS Fluorescence and pH-Sensitive Microelectrodes for Intracellular pH Monitoring

Accurate measurement of intracellular pH ( pHi​ ) is critical for understanding cellular homeostasis, enzymatic activity, and ion channel dynamics. For decades, researchers have relied on two fundamentally different modalities to track pHi​ : potentiometric pH-sensitive microelectrodes and optical fluorescent indicators.

This guide provides an objective, data-driven comparison between pH-sensitive microelectrodes and the ratiometric fluorescent dye 4-Hydroxypyrene-1,2,3-trisulfonic acid (structurally synonymous with the widely recognized 8-hydroxypyrene-1,3,6-trisulfonic acid, commonly known as HPTS or Pyranine )[1][2]. By examining head-to-head experimental cross-validation data, this guide establishes a self-validating framework for researchers to optimize their pHi​ monitoring workflows.

Mechanistic Foundations & Causality

To understand the comparative advantages of each system, we must first examine the causality behind their signal generation:

• HPTS (Pyranine): HPTS is a highly water-soluble, membrane-impermeant fluorophore with a pKa​ of ~7.3, making it ideal for physiological pH ranges[1]. It functions via excited-state proton transfer (ESPT)[3]. When the molecule is protonated (acidic), it excites optimally at 405 nm; when deprotonated (basic), its excitation shifts to 450 nm, while emission remains constant at ~510 nm[1][4]. This isosbestic shift allows for ratiometric imaging , which intrinsically cancels out artifacts caused by variations in dye concentration, cell thickness, or photobleaching[4].

• pH-Sensitive Microelectrodes: These devices rely on a specialized pH-sensitive glass membrane (often a recessed-tip design) that generates a Nernstian potential difference in response to hydrogen ion activity[5]. While they provide an absolute, point-source measurement of pHi​ , their physical design introduces a significant diffusion barrier, resulting in delayed response times[5][6].

The Need for Cross-Validation

Because HPTS provides a diffuse volume measurement and microelectrodes provide a point-source measurement, relying on only one method can lead to blind spots[5]. Fluorescent dyes are susceptible to intracellular buffering and optical artifacts, whereas microelectrodes are highly invasive and kinetically slow[5][6]. Simultaneous cross-validation creates a closed-loop system where the strengths of one modality compensate for the weaknesses of the other.

Workflow for simultaneous cross-validation of HPTS and pH microelectrodes.

Comparative Performance Data

The following table synthesizes quantitative data derived from simultaneous in vivo measurements in voltage-clamped snail neurons, comparing HPTS (loaded at 200 µM to 2 mM) against recessed-tip pH-sensitive glass microelectrodes[6].

Performance Metric	HPTS (4-Hydroxypyrene-1,2,3-trisulfonic acid)	pH-Sensitive Glass Microelectrode
Measurement Modality	Optical (Ratiometric Fluorescence)	Electrochemical (Potentiometric)
Spatial Resolution	Diffuse volume (Maps regional gradients)[5][7]	Point source (Defined by electrode tip)[5]
Response Time	Rapid (Milliseconds to seconds)[4][8]	Slow (Time constant: 77 ± 15 s)[6]
Resting pHi​ Accuracy	7.16 ± 0.05[6]	7.17 ± 0.06[6]
Discrepancy at Acidic Extremes (~6.87)	Differs by -0.08 ± 0.03 pH units[6]	Baseline Reference[6]
Discrepancy at Basic Extremes (~7.32)	Differs by +0.07 ± 0.04 pH units[6]	Baseline Reference[6]
Invasiveness	Low (Post-loading via patch pipette)[7]	High (Requires physical impalement)[5]
Signal-to-Noise Ratio	High (Especially at acidic pH < 7.2)[5]	Moderate (Susceptible to electrical noise)

Experimental Protocol: The Self-Validating Workflow

To ensure scientific integrity, any protocol comparing these two modalities must be a self-validating system . By inducing known physiological shifts, the microelectrode acts as an absolute baseline control for the dye, while the rapid kinetics of HPTS expose the temporal lag of the electrode[6].

Step 1: Preparation and Dual-Loading

• Electrode Fabrication: Construct a recessed-tip pH-sensitive microelectrode using a microforge[5]. Calibrate the electrode in vitro using standard pH buffers (pH 6.0 to 8.0).

• HPTS Preparation: Because HPTS possesses multiple negative charges (trisulfonic acid groups), it is membrane-impermeant[1][5]. Prepare a patch pipette (tip diameter ~1.5 µm) filled with 110 mM CsCl containing 500 µM to 2 mM HPTS[6][7].

• Cellular Impalement: Establish a whole-cell patch-clamp configuration on the target cell (e.g., isolated neuron) to load the HPTS[7]. Simultaneously impale the same cell with the pH-sensitive microelectrode[6].

Step 2: Simultaneous Data Acquisition

• Optical Tracking: Excite the HPTS sequentially using 450 nm and 405 nm light sources. Record the emission at 510 nm[1][4]. Calculate the 450/405 ratio in real-time.

• Potentiometric Tracking: Continuously record the voltage output from the microelectrode, converting the mV signal to pHi​ using the pre-established Nernstian slope.

Step 3: Self-Validating Perturbations

To cross-validate the systems, induce rapid, bidirectional pHi​ transients:

• Intracellular Acidification: Perfuse the extracellular bath with a weak acid (e.g., propionic acid)[6].

• Intracellular Alkalinization: Activate voltage-gated H+ channels via controlled electrical depolarization[6].

Step 4: Causality Analysis of Discrepancies

• Kinetic Validation: During rapid depolarization, HPTS will immediately register an acidic transient. The microelectrode will show a heavily dampened and delayed response[6]. This confirms the causality of the electrode's physical diffusion barrier (time constant ~77s) rather than a failure of the dye.

• Absolute Validation: Once the pHi​ stabilizes at a new resting state, compare the absolute values. If HPTS drifts while the electrode remains stable, it indicates optical artifacts (e.g., photobleaching or dye compartmentalization).

Logical causality of the self-validating in vivo pH calibration system.

Discussion & Field-Proven Insights

As demonstrated by the data, HPTS and pH-sensitive microelectrodes produce highly concordant absolute resting pHi​ values (7.16 vs 7.17) in nominally CO2​/HCO3−​ -free saline[6]. However, critical divergences occur at the extremes of the physiological pH range.

At acidic pHi​ (~6.87), HPTS slightly underestimates the pH compared to the electrode (-0.08 pH units), while at alkaline pHi​ (~7.32), it slightly overestimates (+0.07 pH units)[6]. These discrepancies are driven by the intracellular environment's effect on the dye's pKa​ . The cytosolic environment contains proteins and ions that can subtly alter the excited-state proton transfer (ESPT) dynamics of HPTS, a phenomenon that does not affect the potentiometric Nernstian response of the glass electrode[1][3].

Despite these minor absolute discrepancies, HPTS vastly outperforms microelectrodes in kinetic tracking and spatial mapping . Microelectrodes are blind to localized pH microdomains (such as dendritic pH shifts during action potentials) because they only measure the bulk cytosol at the tip[5][7]. HPTS, loaded via patch pipette, diffuses throughout the cellular architecture, allowing researchers to visualize rapid, localized pH gradients that collapse over seconds—events entirely missed by the 77-second time constant of a recessed-tip electrode[6][7].

Conclusion: For steady-state, absolute pHi​ determination, microelectrodes remain the gold standard. However, for tracking activity-dependent pH transients and spatial gradients, HPTS is superior. Employing both in a cross-validated setup ensures maximum data integrity for rigorous drug development and physiological research.

References

• Comparison of Simultaneous pH Measurements Made With 8-hydroxypyrene-1,3,6-trisulphonic Acid (HPTS) and pH-sensitive Microelectrodes in Snail Neurones. PubMed (NIH). [Link]

• Measurement of intracellular pH: a comparison between ion-sensitive microelectrodes and fluorescent dyes. Cambridge Core.[Link]

• Depolarization-induced pH microdomains and their relationship to calcium transients in isolated snail neurones. PMC (NIH).[Link]

• Loading pyranine via purinergic receptors or hypotonic stress for measurement of cytosolic pH by imaging. American Journal of Physiology.[Link]

• Recent Advances in Optical, Electrochemical and Field Effect pH Sensors. MDPI.[Link]

• CA2432652C - A colored liquid composition for a highlighting pen (Nomenclature Reference).

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A Comparative Analysis of the Photostability of Pyranine Derivatives: A Guide for Researchers

In the realm of fluorescence microscopy and cellular imaging, the choice of a fluorescent probe is paramount to the success and reproducibility of an experiment. Among the plethora of available dyes, pyranine (8-hydroxypyrene-1,3,6-trisulfonic acid, HPTS) has long been a workhorse, particularly for pH sensing, owing to its high water solubility and pH-dependent spectral properties.[1][2] However, a significant drawback of pyranine is its susceptibility to photobleaching, which can limit its utility in applications requiring prolonged or intense illumination.[1][3] This has spurred the development of a diverse family of pyranine derivatives engineered for enhanced performance.

This guide provides a comparative analysis of the photostability of various pyranine derivatives, offering researchers, scientists, and drug development professionals the critical data and experimental insights needed to select the optimal probe for their specific application. We will delve into the structural modifications that impart photostability, present comparative data from peer-reviewed studies, and provide detailed experimental protocols for assessing the photostability of these essential research tools.

The Achilles' Heel of Pyranine: Understanding Photobleaching

Photobleaching is the irreversible photochemical destruction of a fluorophore upon exposure to light. For pyranine, this process is thought to be linked to its three sulfonic acid groups.[1] The energy absorbed by the pyranine molecule can, instead of being emitted as fluorescence, drive chemical reactions that alter its conjugated system, rendering it non-fluorescent. This manifests as a gradual decrease in fluorescence intensity over time during an experiment, which can compromise quantitative measurements and the overall quality of imaging data.

The following diagram illustrates the general concept of photobleaching:

Caption: Experimental workflow for determining photobleaching rates.

Conclusion and Future Perspectives

The development of photostable pyranine derivatives has significantly expanded the utility of this versatile fluorophore family. By understanding the structural modifications that enhance photostability and by carefully considering the available comparative data, researchers can make informed decisions to select the optimal probe for their experimental needs. The "super photoacid" derivatives, in particular, represent a promising class of probes with high quantum yields and enhanced photostability, making them well-suited for advanced imaging applications. As the field of fluorescent probe development continues to evolve, we can anticipate the emergence of even more robust and versatile pyranine derivatives, further empowering scientific discovery.

References

• Finkler, B., Spies, C., Vester, M., Walte, F., Omlor, K., Riemann, I., Zimmer, M., Stracke, F., Gerhards, M., & Jung, G. (2014). Highly photostable “super”-photoacids for ultrasensitive fluorescence spectroscopy. Photochemical & Photobiological Sciences, 13(4), 646-655. [Link]

• Lennox, J. C., Danilov, E. O., & Dempsey, J. L. (2019). Delayed photoacidity produced through the triplet–triplet annihilation of a neutral pyranine derivative. Physical Chemistry Chemical Physics, 21(30), 16353-16358. [Link]

• Amdursky, N., & Huppert, D. (2022). The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe. Accounts of Chemical Research, 55(18), 2568-2578. [Link]

• Koivusalo, M., & Mayor, T. (2011). Synthesis and Characterization of 8-O-Carboxymethylpyranine (CM-Pyranine) as a Bright, Violet-Emitting, Fluid-Phase Fluorescent Marker in Cell Biology. PLoS ONE, 6(5), e20276. [Link]

• Bort, G., Gallavardin, T., Ogden, D., & Dalko, P. I. (2023). A series of caged fluorophores for calibrating light intensity. Photochemical & Photobiological Sciences, 22(12), 3037-3046. [Link]

• Nairn, J. J., & Forster, W. A. (2015). Photostability of pyranine and suitability as a spray drift tracer. New Zealand Plant Protection, 68, 32-37. [Link]

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• Zhang, Z., Luo, X., Wang, X., Liu, M., Yue, X., & Zheng, Z. (2025). A Ratiometric Fluorescence Nano pH Biosensor for Live-Cell Imaging Using Cerasome. Biosensors, 15(2), 114. [Link]

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A Comparative Guide to Benchmarking 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) Performance Across Diverse Cell Types

Introduction: The Critical Role of Intracellular pH and its Measurement

Intracellular pH (pHi) is a tightly regulated physiological parameter that governs a vast array of cellular processes, including enzyme activity, cell proliferation, apoptosis, and signal transduction.[1][2] Consequently, the accurate and robust measurement of pHi is paramount for researchers in fundamental biology and drug development. A variety of fluorescent probes have been developed for this purpose, each with its own set of advantages and limitations.[3]

This guide provides an in-depth comparative analysis of 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS), also known as Pyranine, a well-established fluorescent pH indicator. We will benchmark its performance against two of the most widely used alternatives: 2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein (BCECF) and Seminaphthorhodafluor-1 (SNARF-1).[4][5] This guide is designed for researchers, scientists, and drug development professionals, offering objective comparisons, supporting experimental data, and detailed protocols to facilitate the selection of the optimal pH indicator for specific cell types and experimental contexts.

Physicochemical and Photophysical Properties of Key pH Indicators

The selection of a fluorescent pHi indicator is fundamentally guided by its intrinsic properties. The ideal probe should possess a pKa value close to the physiological pH range of interest, exhibit high fluorescence quantum yield, demonstrate photostability, and have minimal cytotoxicity. The table below summarizes the key performance parameters of HPTS, BCECF, and SNARF-1.

Property	4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS)	2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein (BCECF)	Carboxy SNARF-1
Common Name	Pyranine	BCECF	SNARF-1
Ratiometric Method	Dual-Excitation	Dual-Excitation	Dual-Emission
pKa	~7.3[6]	~7.0[7][8]	~7.5[9][10]
Optimal pH Range	6.5 - 8.0	6.5 - 7.5[7]	7.0 - 8.0[9]
Excitation Maxima	~405 nm (acidic), ~450 nm (basic)[6]	~439 nm (isosbestic), ~490 nm (basic)[11]	~514 nm[9]
Emission Maximum	~510 nm[12]	~535 nm[11]	~580 nm (acidic), ~640 nm (basic)
Cell Permeability	Impermeable[6]	Permeable (as AM ester)[7][8]	Permeable (as AM ester)[9]
Primary Loading Method	Microinjection, Scrape-loading, Electroporation[3][6]	Incubation with AM ester[7][13]	Incubation with AM ester[9]
Intracellular Retention	Excellent	Moderate to Good[8]	Good
Phototoxicity	Low to Moderate	High[5]	Lower than BCECF[5]

Mechanism of Action and Cellular Loading Strategies

The utility of these probes is not only defined by their photophysics but also by their ability to be effectively loaded and retained within the cell compartment of interest. The fundamental difference between HPTS and its counterparts, BCECF and SNARF-1, lies in its cell impermeability.

HPTS (Pyranine): As a highly water-soluble and membrane-impermeant molecule, HPTS cannot passively cross the cell membrane.[6] This necessitates more invasive loading techniques such as microinjection, electroporation, or scrape-loading.[3] While these methods can be technically demanding, they ensure the probe is delivered directly to the cytosol. Interestingly, HPTS can be taken up by cells via pinocytosis, leading to its accumulation in endosomal and lysosomal compartments, making it a valuable tool for studying the pH of these acidic organelles.[14]

BCECF and SNARF-1: These probes are commonly supplied as acetoxymethyl (AM) esters. The AM groups render the molecules uncharged and lipophilic, allowing them to readily permeate the cell membrane.[8][9] Once inside the cell, ubiquitous intracellular esterases cleave the AM esters, regenerating the fluorescent, charged form of the dye. This charged molecule is now membrane-impermeant and is effectively trapped within the cytosol, a process that also serves as an indicator of cell viability.[8]

Cellular loading mechanisms for pH-sensitive fluorescent probes.

Benchmarking Performance in Diverse Cell Types

The performance of a pHi indicator can vary significantly depending on the cell type. Factors such as cellular metabolism, endogenous esterase activity, and membrane integrity can all influence probe loading, retention, and signal quality.

1. Adherent Cancer Cells (e.g., HeLa, A549):

• HPTS: Loading via microinjection is feasible but low-throughput. Scrape-loading is a higher-throughput alternative but can induce significant cell stress and loss. For studies focused on endosomal pH, HPTS is an excellent choice due to its accumulation in these organelles following pinocytosis.[14]

• BCECF/SNARF-1: AM ester loading is generally efficient in these cell lines. However, cancer cells can exhibit high rates of dye extrusion via multidrug resistance (MDR) transporters, leading to signal loss over time. This necessitates careful optimization of loading concentrations and incubation times.

2. Suspension Immune Cells (e.g., Jurkat, PBMCs):

• HPTS: Electroporation is the most viable loading method for suspension cells, but it requires careful optimization to balance loading efficiency with cell viability.

• BCECF/SNARF-1: AM ester loading can be less efficient in lymphocytes compared to adherent cells. The smaller cytoplasmic volume and differences in esterase activity may require higher dye concentrations or longer incubation times. It is crucial to thoroughly wash the cells to remove extracellular dye, which can otherwise contribute to high background fluorescence.

3. Primary Neurons:

• HPTS: Due to their delicate nature, mechanical loading methods like scrape-loading are not recommended. Microinjection is the gold standard for loading individual neurons, providing excellent spatial control. Patch-clamp pipettes can also be used to introduce HPTS into a cell, allowing for simultaneous electrophysiological and pH measurements.[3]

• BCECF/SNARF-1: AM ester loading can be effective, but neurons are particularly susceptible to phototoxicity, a known issue with BCECF.[5] SNARF-1, being less phototoxic, is often a better choice for long-term imaging studies in these cells. Incomplete hydrolysis of the AM ester can also be a concern, leading to compartmentalization of the dye in organelles other than the cytosol.

Experimental Protocols

The following protocols provide a generalized framework. It is imperative to optimize these protocols for each specific cell type and experimental setup.

Protocol 1: Cell Preparation and Probe Loading

Materials:

• Cells of interest (e.g., HeLa, Jurkat, or primary neurons)

• Appropriate cell culture medium

• Physiological buffer (e.g., Hanks' Balanced Salt Solution, HBSS)

• HPTS, BCECF-AM, or SNARF-1-AM

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic F-127 (for AM esters)

Procedure for AM Ester Loading (BCECF-AM & SNARF-1-AM):

• Prepare Stock Solutions: Dissolve the AM ester in anhydrous DMSO to a final concentration of 1-10 mM. For easier dispersion in aqueous media, a 20% (w/v) solution of Pluronic F-127 in DMSO can be mixed with the dye stock solution.

• Prepare Loading Solution: Dilute the stock solution in serum-free medium or a physiological buffer to a final working concentration, typically in the range of 1-10 µM.[9][13]

• Cell Loading:

  • For adherent cells, replace the culture medium with the loading solution.

  • For suspension cells, pellet the cells and resuspend them in the loading solution.

• Incubation: Incubate the cells for 15-60 minutes at 37°C, protected from light.

• Wash: Wash the cells twice with a pre-warmed physiological buffer to remove any unloaded dye.

• De-esterification: Incubate the cells for an additional 30 minutes in a fresh buffer to allow for complete de-esterification of the dye by intracellular esterases.

Procedure for HPTS Loading (Microinjection - example for adherent cells):

• Prepare HPTS Solution: Dissolve HPTS in a potassium-based intracellular-like buffer to a final concentration of 10-100 µM.

• Load Micropipette: Back-fill a micropipette with the HPTS solution.

• Microinjection: Under microscopic guidance, carefully insert the micropipette into the cytoplasm of the target cell and apply a small amount of positive pressure to inject the dye.

• Recovery: Allow the cells to recover for at least 30 minutes before imaging.

Protocol 2: In Situ pH Calibration

The fluorescence properties of pH indicators can be influenced by the intracellular environment.[9][15] Therefore, an in situ calibration is crucial for accurate pHi measurements. The nigericin/valinomycin method is commonly used to equilibrate the intracellular and extracellular pH.

Materials:

• Dye-loaded cells

• High-potassium calibration buffers (pH values ranging from 6.0 to 8.0)

• Nigericin (10 mM stock in ethanol)

• Valinomycin (10 mM stock in ethanol)

Procedure:

• Prepare High-Potassium Buffers: Prepare a series of buffers with varying pH values containing a high concentration of potassium (typically 120-140 mM) to clamp the membrane potential at 0 mV.

• Equilibrate pH: Add nigericin (final concentration ~10 µM) and valinomycin (final concentration ~5 µM) to the dye-loaded cells in the high-potassium buffer. These ionophores will equilibrate the H+ and K+ concentrations across the cell membrane.

• Acquire Fluorescence Data: For each calibration buffer, measure the fluorescence intensity ratio (e.g., 450nm/405nm for HPTS, 490nm/440nm for BCECF, or 640nm/580nm for SNARF-1).

• Generate Calibration Curve: Plot the fluorescence ratio as a function of the buffer pH. This curve can then be used to convert the fluorescence ratios from experimental cells into pHi values.

Data Acquisition and Analysis Workflow

The ratiometric nature of these dyes allows for robust pH measurements that are largely independent of dye concentration, path length, and photobleaching.

Workflow for ratiometric intracellular pH measurement.

Conclusion and Recommendations

The choice between HPTS, BCECF, and SNARF-1 is highly dependent on the specific biological question and the experimental system.

• HPTS is an excellent, cost-effective probe for applications where its cell impermeability is an advantage, such as studies of endosomal/lysosomal pH or when direct cytosolic delivery via microinjection is desired.[3][14] Its primary drawback is the requirement for invasive loading techniques for cytosolic measurements.

• BCECF remains a popular choice due to its ideal pKa for cytosolic measurements and the convenience of AM ester loading.[7][8] However, researchers should be mindful of its potential for phototoxicity and leakage from cells.

• SNARF-1 offers a compelling alternative, particularly for long-term imaging experiments, due to its lower phototoxicity and dual-emission properties, which can circumvent issues related to excitation wavelength switching.[5] However, its higher pKa may make it less sensitive to pH changes in the lower physiological range, and its spectral properties can be more sensitive to the intracellular environment.[4][9]

Ultimately, a pilot experiment comparing the loading efficiency, signal-to-noise ratio, and photostability of these probes in the specific cell type of interest is the most reliable way to select the optimal tool for your research. By understanding the principles and following the detailed protocols outlined in this guide, researchers can effectively utilize these fluorescent indicators to obtain reliable and accurate measurements of intracellular pH, thereby gaining valuable insights into a wide range of cellular functions and disease processes.

References

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• ION Biosciences. (n.d.). BCECF AM | pH Indicator.
• Septra, J. P., et al. (1991). SNARF-1 as an intracellular pH indicator in laser microspectrofluorometry: a critical assessment. PubMed.
• BenchChem. (n.d.). A Technical Guide to Intracellular pH Measurement Using SNARF-1.
• Martin, M. M., et al. (n.d.). Photophysics of the Fluorescent pH Indicator BCECF. OA Monitor Ireland.
• An, N., et al. (2016). Probe for the measurement of cell surface pH in vivo and ex vivo. PNAS.
• Żurawik, T. M., et al. (2016). Revisiting Mitochondrial pH with an Improved Algorithm for Calibration of the Ratiometric 5(6)-carboxy-SNARF-1 Probe Reveals Anticooperative Reaction with H+ Ions and Warrants Further Studies of Organellar pH. PLOS One.
• Casey, J. R., et al. (n.d.). Imaging of Mitochondrial pH Using SNARF-1. PMC - NIH.
• Dojindo Molecular Technologies, Inc. (n.d.). Reagent for Monitoring Intracellular pH BCECF | CAS 85138-49-4.
• Thermo Fisher Scientific. (2006). BCECF.
• Scarciglia, F., et al. (n.d.). Effects of Cations on HPTS Fluorescence and Quantification of Free Gadolinium Ions in Solution; Assessment of Intracellular Release of Gd3+ from Gd-Based MRI Contrast Agents. PMC.
• Gepshtein, R., et al. (2022). The Dual Use of the Pyranine (HPTS) Fluorescent Probe: A Ground-State pH Indicator and an Excited-State Proton Transfer Probe. Accounts of Chemical Research.
• Thermo Fisher Scientific. (2011). Probes Useful at Near-Neutral pH—Section 20.2.
• ResearchGate. (n.d.). Extracted pKa values for HPTS in different media.
• Pelletier, M., et al. (n.d.). Simultaneous pH Measurement in Endocytic and Cytosolic Compartments in Living Cells using Confocal Microscopy. PMC.
• BenchChem. (n.d.). A Comparative Guide to Intracellular pH Measurement: BCECF vs. Alternatives.
• Borgan, K., et al. (2018). Genetically encoded fluorescent indicators for live cell pH imaging. PubMed.
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• Frontiers. (n.d.). Progress in pH-Sensitive sensors: essential tools for organelle pH detection, spotlighting mitochondrion and diverse applications.
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• 4. Revisiting Mitochondrial pH with an Improved Algorithm for Calibration of the Ratiometric 5(6)-carboxy-SNARF-1 Probe Reveals Anticooperative Reaction with H+ Ions and Warrants Further Studies of Organellar pH | PLOS One [journals.plos.org]
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• 6. Probes Useful at Near-Neutral pH—Section 20.2 | Thermo Fisher Scientific - HK [thermofisher.com]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Imaging of Mitochondrial pH Using SNARF-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ionbiosciences.com [ionbiosciences.com]
• 12. docs.aatbio.com [docs.aatbio.com]
• 13. Reagent for Monitoring Intracellular pH BCECF | CAS 85138-49-4 Dojindo [dojindo.co.jp]
• 14. Simultaneous pH Measurement in Endocytic and Cytosolic Compartments in Living Cells using Confocal Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Quantitative comparison of 4-Hydroxypyrene-1,2,3-trisulfonic acid and fluorescein-based probes

Accurate quantification of intracellular and environmental pH is a cornerstone of modern cellular biology, drug development, and biosensor design. While numerous fluorescent probes exist, the selection process often narrows down to two distinct chemical families: 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS, or pyranine) and Fluorescein-based derivatives (including BCECF and FITC).

This guide provides an objective, data-driven comparison of these fluorophores, detailing the mechanistic causality behind their photophysical behaviors and providing self-validating experimental workflows for their application.

Photophysics & Mechanistic Causality

To select the appropriate probe, one must understand the underlying quantum mechanics and structural chemistry that govern their fluorescence.

HPTS (Pyranine): Excited-State Proton Transfer (ESPT)

HPTS is a highly water-soluble, polyanionic pyrene derivative. Its sensing mechanism is driven by photoinduced proton transfer. In its ground state, the hydroxyl group of HPTS has a 1[1]. However, upon photon absorption, the electronic distribution shifts, and the 2[2]. This causes rapid deprotonation before the molecule can relax.

Because of this rapid ESPT,3[3], regardless of the initial pH. The pH dependence is instead observed in the excitation spectrum: the protonated form excites at ~405 nm, while the deprotonated form excites at ~450 nm. This enables true ratiometric imaging, which normalizes out artifacts like dye concentration, optical path length, and variable illumination intensity.

Fluorescein & BCECF: Oxidative Photobleaching

Fluorescein is an intensity-based sensor with a 4[4], making it less sensitive at the physiological pH of 7.4. While it boasts a high quantum yield, its critical flaw is its 5[5]. During prolonged excitation, the fluorophore transitions to an S1 excited singlet state and undergoes one-electron oxidation involving molecular oxygen, permanently destroying the fluorophore structure.

To address the pKa mismatch, BCECF (a fluorescein derivative) was developed with a pKa of ~6.9. While BCECF allows for 6[6] (exciting at 440 nm and 490 nm), it remains highly susceptible to the same oxidative photobleaching pathways as its parent molecule.

Quantitative Performance Comparison

The following table synthesizes the core photophysical properties of HPTS, Fluorescein, and BCECF to guide experimental selection.

Property	HPTS (Pyranine)	Fluorescein	BCECF
pKa	~7.25 - 7.3	~6.4	~6.9
Excitation (nm)	405 / 450 (Ratiometric)	490	440 / 490 (Pseudo-ratiometric)
Emission (nm)	510	515	535
Quantum Yield	7[7]	~ 0.90	~ 0.85
Photostability	Excellent	Poor	Moderate
Membrane Permeability	Impermeant (Requires microinjection/liposomes)	Impermeant (FDA is permeant)	Impermeant (BCECF-AM is permeant)
Sensing Mode	True Ratiometric	Intensity-based	Pseudo-ratiometric

Self-Validating Protocol: Nigericin-Mediated pH Calibration

To accurately translate fluorescence ratios into absolute pH values, an in situ calibration is strictly required. The nigericin protocol is the 6[6].

The Causality of the Protocol: Nigericin is a K+/H+ antiporter. Under normal physiological conditions, cells maintain a high internal potassium concentration (~130 mM). By bathing cells in a calibration buffer containing 130 mM K+ , the natural potassium gradient across the plasma membrane is abolished. Nigericin then thermodynamically couples the H+ gradient to the K+ gradient, 8[8]. This creates a self-validating closed system where the external buffer dictates the internal state.

Step-by-Step Methodology

• Dye Loading: Load cells with the chosen probe. BCECF-AM can be loaded via passive diffusion (cleaved by intracellular esterases). Because HPTS is highly anionic and membrane-impermeant, it must be introduced via microinjection, electroporation, or liposome fusion.

• Buffer Preparation: Prepare a series of calibration buffers ranging from pH 6.0 to 8.0. The9[9].

• Equilibration: Add 5–10 µM nigericin to the buffers. Incubate the cells in these solutions for 5–10 minutes to ensure complete equilibration of pHi​ and pHe​ .

• Ratiometric Imaging: Acquire images at the respective excitation wavelengths (e.g., 405 nm and 450 nm for HPTS) and capture the emission at 510 nm.

• Standard Curve Generation: Calculate the fluorescence intensity ratio ( I450​/I405​ ) for each pH point. Plot the ratio against the known pHe​ and fit the data to a sigmoidal Boltzmann equation to generate the calibration curve.

Nigericin-mediated self-validating calibration workflow for intracellular pH probes.

Application Selection Matrix

• Choose HPTS when: You require long-term time-lapse imaging where photobleaching would otherwise ruin the dataset. HPTS is also the superior choice for integration into hydrogels, silica microparticles, or liposomes for extracellular environmental monitoring due to its high quantum yield and near-perfect physiological pKa.

• Choose Fluorescein/BCECF when: You need rapid, high-throughput intracellular pH mapping across large populations of cells. The availability of AM-ester forms (like BCECF-AM) allows for simple, non-invasive loading via passive diffusion, bypassing the need for complex microinjection techniques required by HPTS.

References

• Highly Sensitive Fluorescent pH Microsensors Based on the Ratiometric Dye Pyranine Immobilized on Silica Microparticles. PMC.
• Highly Photostable Near-Infrared Fluorescent pH Indicators and Sensors Based on BF2-Chelated Tetraarylazadipyrromethene Dyes. American Chemical Society.
• Comparative Photostability Studies of BODIPY and Fluorescein Dyes by Using Fluorescence Correlation Spectroscopy.
• Highly Sensitive Fluorescent pH Microsensors Based on the Ratiometric Dye Pyranine Immobilized on Silica Microparticles. arXiv.
• Fluorescence lifetime-based pH mapping of tumors in vivo using genetically encoded sensor SypHerRed. PMC.
• Two-photon fluorescence excitation spectroscopy by pulse shaping ultrabroad-bandwidth femtosecond laser pulses. Optica.
• Measurement of intracellular pH: a comparison between ion-sensitive microelectrodes and fluorescent dyes. Cambridge Core.
• Effects of Cations on HPTS Fluorescence and Quantification of Free Gadolinium Ions in Solution. PMC.
• Intracellular pH measurements using the fluorescence of 9-aminoacridine. Academia.edu.

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A Senior Application Scientist's Guide to the Accurate Measurement of pH in Acidic Organelles: An Evaluation of 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) and its Alternatives

For researchers, scientists, and drug development professionals, the precise measurement of pH within acidic organelles such as lysosomes and endosomes is paramount. These compartments are central to a myriad of cellular processes, including protein degradation, nutrient sensing, and cellular signaling. Dysregulation of their internal pH is a hallmark of numerous diseases, from lysosomal storage disorders to neurodegeneration and cancer. Consequently, the selection of a reliable and accurate fluorescent probe for pH determination is a critical experimental decision.

This guide provides an in-depth evaluation of 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS), a well-established ratiometric pH indicator, and objectively compares its performance against prominent alternatives, namely the LysoSensor™ and pHrodo™ families of dyes. We will delve into the underlying principles of each probe, present a comparative analysis of their key performance characteristics, and provide detailed experimental protocols for their accurate application, with a strong emphasis on the necessity of in-situ calibration for trustworthy results.

The Ratiometric Advantage: Understanding HPTS

HPTS, also known as pyranine, is a hydrophilic, membrane-impermeant fluorescent dye that can be delivered to the endo-lysosomal pathway via endocytosis.[1] Its primary advantage lies in its ratiometric nature. The fluorescence excitation spectrum of HPTS is pH-dependent, with two excitation maxima at approximately 405 nm and 450 nm, and a single emission maximum around 510 nm.[1] The ratio of the fluorescence intensity at these two excitation wavelengths is directly proportional to the pH, allowing for a quantitative measurement that is independent of probe concentration, organelle size, or photobleaching to a certain extent.[2][3] This built-in self-calibration is a significant benefit for accurate quantification.[4]

However, a crucial consideration for HPTS is its ground-state pKa, which is approximately 7.3.[5] While this is suitable for near-neutral pH measurements, it is a limitation when probing the highly acidic environment of mature lysosomes, which typically have a pH of 4.5-5.0.[5] In this lower pH range, the fluorescence of HPTS excited at 458 nm shows minimal variation, which can reduce the sensitivity of the measurement.[5]

The Alternatives: LysoSensor™ and pHrodo™ Dyes

To address the need for probes optimized for acidic environments, several alternatives to HPTS have been developed.

LysoSensor™ Dyes: This family of probes are weak bases that accumulate in acidic organelles upon protonation.[6] Their fluorescence intensity increases in acidic environments.[6] Several LysoSensor variants are available with different pKa values and spectral properties, some of which are ratiometric. For instance, LysoSensor™ Yellow/Blue DND-160 exhibits dual-excitation and dual-emission spectra that are pH-dependent, making it suitable for ratiometric imaging.[6][7] A notable limitation of some LysoSensor probes is their potential to have an "alkalizing effect" on lysosomes, particularly with longer incubation times, which can perturb the very parameter they are intended to measure.[6]

pHrodo™ Dyes: These novel fluorescent probes are essentially non-fluorescent at neutral pH and exhibit a significant increase in fluorescence intensity as the pH becomes more acidic.[8][9] This "off-to-on" switching mechanism provides a high signal-to-noise ratio, as background fluorescence is minimal.[8] Different pHrodo dyes are available with varying pKa values, allowing for the selection of a probe best suited for the expected pH range of the organelle of interest.[2][8] For example, pHrodo Deep Red has a pKa of approximately 5.5, making it more sensitive in the late endosome/lysosome pH range.[2] However, a potential drawback is that some pHrodo variants can be less bright than other fluorescent probes.[10]

Comparative Analysis of Key Performance Characteristics

The selection of an appropriate pH probe hinges on a careful consideration of its performance characteristics. The following table provides a comparative summary of HPTS, LysoSensor™, and pHrodo™ dyes based on available data.

Feature	4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS)	LysoSensor™ Dyes	pHrodo™ Dyes
Mechanism	Ratiometric (dual excitation, single emission)[1]	Mostly intensity-based (fluorescence increases with acidity); some ratiometric variants exist[6]	Intensity-based ("off" at neutral pH, "on" at acidic pH)[8]
pKa	~7.3 (ground state)[5]	Varies by probe (e.g., LysoSensor Green DND-189 ~5.2, LysoSensor Yellow/Blue ~4.2)[6][11]	Varies by probe (e.g., pHrodo Green/Red ~6.5, pHrodo Deep Red ~5.5)[2][8]
Excitation (nm)	~405 and ~450[1]	Varies by probe (e.g., LysoSensor Green ~443, LysoSensor Yellow/Blue ~329/384)[6]	Varies by probe (e.g., pHrodo Green ~509, pHrodo Red ~560)
Emission (nm)	~510[1]	Varies by probe (e.g., LysoSensor Green ~505, LysoSensor Yellow/Blue ~440/540)[6]	Varies by probe (e.g., pHrodo Green ~533, pHrodo Red ~585)[9]
Advantages	Ratiometric measurement provides self-calibration.[1][3]	Good accumulation in acidic organelles; some ratiometric options.[6]	High signal-to-noise ratio due to "off/on" mechanism; low background.[8]
Limitations	pKa is not optimal for highly acidic lysosomes, leading to reduced sensitivity.	Can cause lysosomal alkalinization; some are not ratiometric.[6]	Some variants may have lower brightness; pKa of some variants not ideal for all acidic organelles.[2][10]
Photostability	Generally considered to have good photostability.	Photostability can be a concern for some variants.[12]	Generally exhibit good photostability.[9]

The Cornerstone of Accuracy: In-Situ Calibration

A critical, and often overlooked, aspect of accurately measuring intra-organellar pH is the necessity of in-situ calibration . Standard curves generated in vitro (e.g., in buffers) can yield artifactually low pH values.[1] This is because the intracellular environment can influence the spectral properties of the fluorescent probe. Therefore, it is imperative to generate a calibration curve within the cells, under the same experimental conditions as the measurements.

The following diagram and protocol outline the essential workflow for performing a robust in-situ calibration for ratiometric pH probes.

Caption: Workflow for In-Situ Calibration of Ratiometric pH Probes.

Detailed Experimental Protocol: In-Situ pH Calibration

This protocol provides a step-by-step methodology for generating an in-situ calibration curve for a ratiometric pH probe like HPTS-dextran.

Materials:

• Cells of interest cultured on glass-bottom dishes or coverslips

• HPTS-dextran (or other desired ratiometric pH probe)

• Calibration Buffers: A series of buffers with known pH values (e.g., pH 4.0, 4.5, 5.0, 5.5, 6.0, 6.5, 7.0, 7.5). A common base buffer is a saline solution containing 125 mM KCl, 25 mM NaCl, and 25 mM glucose, with the pH adjusted using MES or HEPES.

• Ionophores: Nigericin (10 mM stock in ethanol) and Monensin (10 mM stock in ethanol). These are K+/H+ and Na+/H+ ionophores, respectively, that will clamp the intracellular pH to that of the extracellular buffer.[13]

• Fluorescence microscope equipped for ratiometric imaging (i.e., capable of rapidly alternating between two excitation wavelengths).

Procedure:

• Probe Loading:

  • Incubate cells with the fluorescent probe (e.g., 1 mg/mL HPTS-dextran) in complete culture medium for a sufficient time to allow for endocytic uptake and trafficking to the organelles of interest (this can range from a few hours to overnight).

  • Wash the cells thoroughly with fresh, pre-warmed medium to remove any extracellular probe. A chase period in probe-free medium (e.g., 1-4 hours) is recommended to ensure the probe has reached the desired late endosomal/lysosomal compartments.

• In-Situ Calibration:

  • Prepare working solutions of the calibration buffers by adding the ionophores to a final concentration of 10 µM each (e.g., add 1 µL of 10 mM nigericin and 1 µL of 10 mM monensin to 1 mL of each pH buffer).

  • Replace the culture medium with the first calibration buffer (e.g., pH 7.5).

  • Incubate the cells for 5-10 minutes at 37°C to allow for pH equilibration.

  • Acquire ratiometric fluorescence images. It is crucial to use the same imaging settings (e.g., exposure time, laser power) for all calibration points and subsequent experiments.

  • Repeat steps 2c and 2d for each of the remaining calibration buffers, proceeding from high to low pH.

• Data Analysis:

  • For each pH point, select multiple regions of interest (ROIs) corresponding to individual labeled organelles.

  • For each ROI, calculate the ratio of the fluorescence intensities at the two excitation wavelengths.

  • Plot the average fluorescence ratio against the corresponding pH of the calibration buffer to generate the in-situ calibration curve.

  • Fit the data with an appropriate function (e.g., a sigmoidal curve) to obtain a mathematical relationship between the fluorescence ratio and pH.

• Experimental Measurement:

  • For your experimental samples, acquire ratiometric images using the identical settings as for the calibration.

  • Calculate the fluorescence ratios for the organelles of interest.

  • Use the in-situ calibration curve to convert these ratios into absolute pH values.

Choosing the Right Tool for the Job: A Decision Framework

The optimal choice of a pH probe is highly dependent on the specific experimental question and the biological system under investigation. The following decision-making framework can guide researchers in selecting the most appropriate probe.

Caption: Decision Framework for Selecting an Acidic Organelle pH Probe.

Conclusion and Future Perspectives

The accurate measurement of pH in acidic organelles is a challenging yet essential task in cell biology and drug discovery. While 4-Hydroxypyrene-1,2,3-trisulfonic acid (HPTS) offers the significant advantage of ratiometric measurement, its pKa is a notable limitation for studying the highly acidic environment of lysosomes. Alternatives such as the LysoSensor™ and pHrodo™ families of dyes provide options with more suitable pKa values, but each comes with its own set of advantages and potential artifacts that must be carefully considered.

Ultimately, the key to obtaining reliable and accurate data lies not just in the choice of the probe, but in the rigor of the experimental methodology. The implementation of a robust in-situ calibration protocol is non-negotiable for quantitative studies. As the field of fluorescent probe development continues to advance, we can anticipate the emergence of new probes with improved photostability, lower pKa values, and enhanced brightness, further empowering researchers to unravel the intricate roles of acidic organelles in health and disease.[14][15]

References

• Overly, C. C., Lee, K. D., Berthiaume, E., & Hollenbeck, P. J. (1995). Quantitative measurement of intraorganelle pH in the endosomal-lysosomal pathway in neurons by using ratiometric imaging with pyranine. Proceedings of the National Academy of Sciences, 92(8), 3156–3160. [Link]

• Lin, H. J., Herman, P., & Lakowicz, J. R. (2003). Fluorescence lifetime-resolved pH sensing. Methods in enzymology, 360, 496–511.

• Diwu, Z., Chen, C. S., Zhang, C., Klaubert, D. H., & Haugland, R. P. (1999). A novel acidotropic pH indicator and its potential application in labeling acidic organelles of live cells. Chemistry & biology, 6(7), 411–418. [Link]

• Han, J., & Burgess, K. (2010). Fluorescent indicators for intracellular pH. Chemical reviews, 110(5), 2709–2728.

• Zhang, X., Wang, B., & Wang, M. C. (2021). Recent Advances in Organelle-Targeted Fluorescent Probes. Molecules (Basel, Switzerland), 26(1), 217. [Link]

• Bar-Ziv, R., M Aber, G., & Huppert, D. (1999). Simultaneous pH measurement in endocytic and cytosolic compartments in living cells using confocal microscopy. Journal of visualized experiments : JoVE, (86), e52945. [Link]

• Chen, J., Chen, C., & Chang, C. (2017). A fluorescent pH probe for acidic organelles in living cells. Organic & biomolecular chemistry, 15(37), 7936–7943. [Link]

• Rousseeuw, A., Smith, A. M., & De Vos, W. H. (2022). Real-time pH imaging of macrophage lysosomes using the pH-sensitive probe ApHID. bioRxiv. [Link]

• Miesenböck, G., De Angelis, D. A., & Rothman, J. E. (1998). Visualizing secretion and synaptic transmission with pH-sensitive green fluorescent proteins.
• Dunn, K. W., & Maxfield, F. R. (1992). Delivery of ligands from sorting endosomes to late endosomes occurs by maturation of sorting endosomes. The Journal of cell biology, 117(2), 301–310.

• Deng, D., Wang, B., Guan, Y., Zheng, H., Mutlu, A. S., & Wang, M. C. (2023). Quantitative Profiling of Lysosomal pH Heterogeneity using Fluorescence Lifetime Imaging Microscopy. bioRxiv. [Link]

• Sonawane, M., & Verkman, A. S. (2003). Determinants of nanoparticle-based drug delivery across the airway epithelium. Journal of Biological Chemistry, 278(42), 41573–41578.

• Xu, Y., Li, C., & He, X. (2021). A ratiometric fluorescent probe with dual red/near-infrared emissions for monitoring lysosomal pH fluctuations. Journal of Materials Chemistry B, 9(41), 8657-8663. [Link]

• Grinstein, S., & Cohen, S. (1987). Measurement of cytosolic pH and membrane potential in lymphocytes. Methods in enzymology, 147, 178–191.

• Loov, C., Hillered, L., & Erlandsson, A. (2015). Slow degradation in phagocytic astrocytes can be enhanced by lysosomal acidification. Glia, 63(1), 136–148. [Link]

• Life Technologies Corporation. (2012). LysoSensor™ Probes.

• Deng, D., Wang, B., Guan, Y., Zheng, H., Mutlu, A. S., & Wang, M. C. (2024). Quantitative profiling pH heterogeneity of acidic endolysosomal compartments using fluorescence lifetime imaging microscopy. Developmental cell, 59(4), 513–528.e6. [Link]

• Lee, S., Kim, S. Y., & Kim, Y. (2017). Ratiometric Fluorescent Probe for Lysosomal pH Measurement and Imaging in Living Cells Using Single-Wavelength Excitation. Analytical chemistry, 89(12), 6578–6583. [Link]

• AntBio. (2023). pHrodo™ Fluorescent Probes: How They Enable Revolutionary Applications. Technical Note. [Link]

• Rousseeuw, A., Smith, A. M., & De Vos, W. H. (2024). Ratiometric pH Imaging of Macrophage Lysosomes Using the Novel pH-sensitive Dye ApHID. bioRxiv. [Link]

• Dojindo Molecular Technologies, Inc. (n.d.). Lysosomal Acidic pH Detection Kit-Green/Red. Product Page. [Link]

• Wang, C., Wang, Y., & Liu, H. (2021). Highly Photostable Fluorescent Tracker with pH-Insensitivity for Long-Term Imaging of Lysosomal Dynamics in Live Cells. ACS sensors, 6(3), 786–796. [Link]

• Deng, D., Wang, B., Guan, Y., Zheng, H., Mutlu, A. S., & Wang, M. C. (2025). Quantitative Profiling pH Heterogeneity of Acidic Endolysosomal Compartments Using Fluorescence Lifetime Imaging Microscopy. TMC DigitalCommons. [Link]

• Canton, J., & Grinstein, S. (2015). Measuring lysosomal pH by fluorescence microscopy. Methods in cell biology, 126, 85–99. [Link]

• Tantama, M., Hung, Y. P., & Yellen, G. (2011). Fluorescent proteins for investigating biological events in acidic environments. International journal of molecular sciences, 19(6), 1548. [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of 4-Hydroxypyrene-1,2,3-trisulfonic acid: A Guide to Personal Protective Equipment and Disposal

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

The responsible and safe handling of laboratory chemicals is paramount to protecting personnel and ensuring the integrity of research. This guide provides essential, in-depth information on the appropriate personal protective equipment (PPE), operational procedures, and disposal methods for 4-Hydroxypyrene-1,2,3-trisulfonic acid. As a Senior Application Scientist, the following protocols are designed to be a self-validating system, grounded in established safety standards and practical, field-proven insights.

Understanding the Hazards: A Structural Perspective

• Corrosivity: The presence of multiple sulfonic acid groups indicates that the compound is likely corrosive and can cause severe skin burns and eye damage.[1][2]

• Respiratory Irritation: As with many acidic compounds, there is a potential for respiratory irritation if inhaled, especially in powdered form or as an aerosol.[1][2]

• Skin Irritation and Sensitization: Aromatic compounds can sometimes cause skin irritation or allergic reactions.

Given these potential hazards, a robust personal protective equipment strategy is not merely a recommendation but a necessity.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for minimizing exposure to 4-Hydroxypyrene-1,2,3-trisulfonic acid. All laboratory personnel must receive comprehensive training on the correct use, maintenance, and disposal of PPE.[3][4]

Core PPE Requirements

PPE Component	Specifications and Rationale
Eye and Face Protection	Chemical splash goggles are mandatory to protect against splashes.[5] A face shield should be worn over the goggles when handling larger quantities or when there is a significant splash risk.[5] This combination provides comprehensive protection for the eyes and face.
Hand Protection	Chemical-resistant gloves are essential. Nitrile gloves are a good starting point for incidental contact, but for prolonged handling or in case of a spill, more robust gloves like butyl or neoprene rubber are recommended.[6][7] Always double-glove to provide an extra layer of protection.[5] Gloves should be inspected for any signs of degradation before use and disposed of immediately after contamination.
Body Protection	A chemical-resistant laboratory coat is the minimum requirement.[5][8] For procedures with a higher risk of splashes, a chemical-resistant apron worn over the lab coat is advised.[9] Ensure the lab coat is fully buttoned and the sleeves are not rolled up.
Respiratory Protection	If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is necessary.[10][11] The specific type of respirator (e.g., N95 for particulates or a respirator with an acid gas cartridge) should be determined by a formal risk assessment conducted by your institution's Environmental Health and Safety (EHS) department.[7]

Donning and Doffing PPE: A Step-by-Step Protocol

Donning (Putting On) PPE:

• Lab Coat: Put on your lab coat and fasten all buttons.

• Inner Gloves: Don your first pair of chemical-resistant gloves.

• Respirator (if required): Perform a user seal check to ensure a proper fit.

• Eye and Face Protection: Put on your chemical splash goggles, followed by a face shield if necessary.

• Outer Gloves: Don your second pair of gloves, ensuring the cuffs are pulled up over the sleeves of your lab coat.[6]

Doffing (Taking Off) PPE:

• Outer Gloves: Remove the outer pair of gloves, peeling them off from the cuff to avoid touching the contaminated exterior.

• Face Shield and Goggles: Remove the face shield (if used) and then the goggles from the back of your head forward.

• Lab Coat: Unbutton your lab coat and remove it by rolling it down your arms, keeping the contaminated exterior folded inward.

• Inner Gloves: Remove the inner pair of gloves using the same technique as the outer gloves.

• Respirator (if required): Remove your respirator.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Operational Plan: Safe Handling in the Laboratory

Adherence to a well-defined operational plan is crucial for minimizing the risk of exposure during routine laboratory procedures.

Workflow for Handling 4-Hydroxypyrene-1,2,3-trisulfonic acid

Caption: Safe handling workflow for 4-Hydroxypyrene-1,2,3-trisulfonic acid.

Key Operational Steps:

• Designated Work Area: All work with 4-Hydroxypyrene-1,2,3-trisulfonic acid should be conducted in a designated area, such as a chemical fume hood, to minimize the inhalation of any potential vapors or dust.[12]

• Chemical Hygiene Plan (CHP): Before beginning any work, review your laboratory's Chemical Hygiene Plan (CHP).[3][13] This plan should outline specific procedures for handling hazardous chemicals in your facility.

• Spill Preparedness: Ensure that a spill kit containing appropriate absorbent materials and neutralizers is readily accessible. For acidic spills, a weak base like sodium bicarbonate can be used for neutralization.

• Avoid Incompatible Materials: Keep the compound away from strong bases and oxidizing agents to prevent potentially hazardous reactions.[1]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation and Collection:

• Aqueous Waste: Collect all aqueous solutions containing 4-Hydroxypyrene-1,2,3-trisulfonic acid in a clearly labeled, sealed, and chemically compatible waste container.[14] The container should be labeled with the full chemical name and the words "Hazardous Waste."

• Solid Waste: Any solid waste, such as contaminated gloves, weighing paper, or absorbent materials, should be collected in a separate, labeled hazardous waste container.

• Neutralization: Depending on local regulations and the concentration of the waste, neutralization of the acidic solution with a weak base may be permissible before drain disposal.[14][15] Always consult your institution's EHS department and local regulations before neutralizing and disposing of any chemical waste down the drain. [14]

Waste Pickup and Disposal:

• Store waste containers in a designated satellite accumulation area.[14]

• Once the container is full, contact your institution's EHS department to arrange for pickup and disposal by a licensed hazardous waste contractor.[14]

By adhering to these comprehensive guidelines, researchers can confidently and safely handle 4-Hydroxypyrene-1,2,3-trisulfonic acid, ensuring a secure laboratory environment for all personnel.

References

• Laboratory Safety Guidance - OSHA. (n.d.).
• The Laboratory Standard | Office of Clinical and Research Safety. (n.d.).
• OSHA Laboratory Standard | OSHA Lab Safety Standard - Compliancy Group. (2023, September 18).
• OSHA's 2025 Laboratory Safety Updates: What Your Lab Needs to Know Now. (2025, June 6).
• 29 CFR 1910.1450 — OSHA Laboratory Standard - MasterControl. (n.d.).
• Pocket Guide to Chemical Hazards Introduction | NIOSH - CDC. (n.d.).
• NIOSH Pocket Guide to Chemical Hazards - CDC. (n.d.).
• Occupational Health Guidelines for Chemical Hazards (81-123) | NIOSH - CDC. (n.d.).
• NIOSH Pocket Guide to Chemical Hazards - International Association of Fire Chiefs. (n.d.).
• SULPHONIC ACID, 90%. (2018, June 17).
• Personal Protective Equipment | US EPA. (2025, September 12).
• 4 - SAFETY DATA SHEET. (n.d.).
• Components of Personal Protective Equipment - Pesticide Environmental Stewardship. (n.d.).
• niosh pocket guide to chemical hazards. (n.d.).
• Your Guide to Personal Protective Equipment for Chemicals - NextSDS. (2026, January 8).
• Personal Protective Equipment Selection Guide. (2015, July 22).
• Personal Protective Equipment Requirements for Laboratories - Environmental Health and Safety. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2010, July 1).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, October 15).
• LAB SULPHONIC ACID. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, September 24).
• SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, November 14).
• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS - EPFL. (n.d.).
• Strategies for the Safe Handling of Sulfonic Acid - Capital Resin Corporation. (2022, September 13).
• Proper Disposal Procedures for Sulfuric Acid and Tridecan-2-ol: A Comprehensive Guide for Laboratory Professionals - Benchchem. (n.d.).

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